An In-depth Technical Guide to 2,2-Diphenyl-1-picrylhydrazyl (DPPH) for Researchers
For the attention of researchers, scientists, and drug development professionals, this guide provides a comprehensive overview of the physical and chemical properties of 2,2-diphenyl-1-picrylhydrazyl (DPPH), with a prima...
Author: BenchChem Technical Support Team. Date: February 2026
For the attention of researchers, scientists, and drug development professionals, this guide provides a comprehensive overview of the physical and chemical properties of 2,2-diphenyl-1-picrylhydrazyl (DPPH), with a primary focus on its application in the widely used DPPH antioxidant assay.
DPPH, a stable organic free radical, is a dark-colored crystalline powder.[1] Its stability and unique spectroscopic properties have established it as a critical tool in laboratory research, particularly for assessing the antioxidant capacity of various compounds.[1][2] This guide will delve into the fundamental characteristics of DPPH, the principles behind its use in antioxidant assays, a detailed experimental workflow, and its broader applications in scientific research.
Physicochemical Properties of DPPH (CAS: 1898-66-4)
A thorough understanding of the physical and chemical characteristics of DPPH is paramount for its effective application in research. Key properties are summarized in the table below.
DPPH exists as a stable free radical due to the delocalization of the spare electron over the molecule, which prevents dimerization.[5] This stability, coupled with its intense deep violet color in solution, forms the basis of its primary application.[1][2]
The DPPH Radical Scavenging Assay: A Cornerstone of Antioxidant Research
The DPPH assay is a simple, rapid, and widely used method for screening the antioxidant potential of various substances, including plant extracts, food samples, and synthetic compounds.[2][3][6] The principle of the assay is based on the ability of an antioxidant to donate a hydrogen atom or an electron to the DPPH radical.[6][7] This donation neutralizes the free radical, leading to a color change from deep violet to a pale yellow or colorless solution.[2][6] The degree of discoloration, which is measured by the decrease in absorbance at approximately 517 nm, is directly proportional to the radical scavenging activity of the antioxidant.[2][6]
The reaction between DPPH and an antioxidant (A-H) can be generalized as follows:
The antioxidant molecule (A-H) donates a hydrogen atom to the DPPH radical, which becomes the reduced form, DPPH-H.[8] This process results in the quenching of the DPPH radical and a corresponding decrease in the absorbance of the solution.[9]
Caption: Mechanism of DPPH radical scavenging by an antioxidant.
This section provides a generalized, step-by-step methodology for performing the DPPH assay in a 96-well microplate format, which is suitable for high-throughput screening.
DPPH Stock Solution (e.g., 0.1 mM): Accurately weigh a precise amount of DPPH powder and dissolve it in a suitable solvent, such as methanol or ethanol.[4] This solution should be prepared fresh daily and stored in the dark to prevent degradation.[4]
Test Sample Stock Solution: Prepare a stock solution of the test compound in an appropriate solvent. A series of dilutions should be prepared from this stock solution to determine the concentration-dependent activity.
Positive Control: A known antioxidant, such as ascorbic acid or Trolox, should be used as a positive control to validate the assay.[10]
Plate Loading: To each well of a 96-well microplate, add a specific volume of the test sample dilutions.
Blank Preparation: Include wells with the solvent used to dissolve the samples to serve as a blank.
Control Preparation: Include wells with the positive control at various concentrations.
Initiation of Reaction: Add a fixed volume of the DPPH working solution to all wells.[11]
Incubation: Incubate the microplate in the dark at room temperature for a specified period (typically 30 minutes).[11]
Absorbance Measurement: Measure the absorbance of each well at approximately 517 nm using a microplate reader.[6][11]
The percentage of DPPH radical scavenging activity is calculated using the following formula:
A_control is the absorbance of the control (DPPH solution without the test sample).
A_sample is the absorbance of the test sample with the DPPH solution.[6]
The results are often expressed as the IC50 value, which is the concentration of the antioxidant required to scavenge 50% of the DPPH radicals.[12] A lower IC50 value indicates a higher antioxidant activity.
Applications in Research and Drug Development
The DPPH assay is a versatile tool with numerous applications across various scientific disciplines:
Natural Product Screening: It is extensively used to screen plant extracts and isolated natural compounds for their antioxidant properties, which is a crucial step in the discovery of new therapeutic agents.[2][3]
Food Science and Nutrition: The assay is employed to assess the antioxidant capacity of foods and beverages, helping to understand their potential health benefits and stability.[2][5]
Pharmaceutical and Cosmetic Industries: In drug development, it serves as an initial screening tool for synthetic compounds.[2] In cosmetics, it is used to evaluate the efficacy of antioxidant ingredients in protecting the skin from oxidative stress.[2]
Reaction Kinetics: Beyond a simple endpoint assay, the DPPH reaction can be monitored over time to study the kinetics of radical scavenging by different antioxidants.[4]
Conclusion
DPPH is an invaluable reagent for researchers in various fields due to its stability and the simplicity of the colorimetric assay based on its radical scavenging properties. This guide provides a foundational understanding of its physicochemical characteristics and a practical framework for its application in antioxidant research. By following standardized protocols and understanding the underlying chemical principles, researchers can effectively utilize the DPPH assay as a reliable and efficient tool in their scientific endeavors.
References
Amerigo Scientific. DPPH Assay: Principle, Applications, and Complete Guide. [Link]
Cheng, Z., Li, Y., Chang, W., & Zhou, G. (2014). Re-evaluation of the 2,2-Diphenyl-1-picrylhydrazyl Free Radical (DPPH) Assay for Antioxidant Activity. Journal of Agricultural and Food Chemistry, 62(18), 4133-4141. [Link]
Scribd. DPPH Assay Protocol with Ascorbic Acid. [Link]
Al-Ostoot, F. H., Al-Ghamdi, S. N., Al-Turkustani, M. S., & Al-Zahrani, F. M. (2022). Determination of Antioxidants by DPPH Radical Scavenging Activity and Quantitative Phytochemical Analysis of Ficus religiosa. Journal of Nanomaterials, 2022, 1-8. [Link]
Kedare, S. B., & Singh, R. P. (2011). Genesis and development of DPPH method of antioxidant assay. Journal of food science and technology, 48(4), 412–422. [Link]
ResearchGate. Mechanism of DPPH scavenging. [Link]
The Strategic Deployment of α-Fluoro-γ-butyrolactone in Modern Synthesis: A Technical Guide
For Immediate Release In the landscape of contemporary drug discovery and materials science, the strategic incorporation of fluorine into molecular scaffolds is a paramount approach for modulating physicochemical and bio...
Author: BenchChem Technical Support Team. Date: February 2026
For Immediate Release
In the landscape of contemporary drug discovery and materials science, the strategic incorporation of fluorine into molecular scaffolds is a paramount approach for modulating physicochemical and biological properties. Among the repertoire of fluorinated building blocks, α-fluoro-γ-butyrolactone has emerged as a versatile and powerful synthon. This guide, intended for researchers, scientists, and drug development professionals, provides an in-depth technical overview of the synthesis, reactivity, and applications of this valuable fluorinated building block, moving beyond a simple recitation of facts to an expert analysis of its strategic utility.
The Significance of Fluorine in Chemical Design
The introduction of fluorine into organic molecules can profoundly influence their properties. The high electronegativity and small size of the fluorine atom can enhance metabolic stability by blocking sites of enzymatic oxidation, increase binding affinity through favorable electrostatic interactions, and modulate pKa and lipophilicity, thereby improving pharmacokinetic profiles.[1] The use of fluorinated building blocks, such as α-fluoro-γ-butyrolactone, provides a reliable and efficient means to introduce these desirable properties into complex molecules.[1]
Stereoselective Synthesis of α-Fluoro-γ-butyrolactone
The true utility of a building block lies in the ability to control its stereochemistry. Several robust methods for the stereoselective synthesis of α-fluoro-γ-butyrolactones have been developed, offering access to specific enantiomers and diastereomers.
Cooperative Copper/Iridium Catalysis
A notable advancement is the stereodivergent synthesis of α-fluoro-γ-butyrolactones through a cooperative copper and iridium dual-catalytic system.[2][3] This method facilitates an asymmetric [3+2] annulation of α-fluoro α-azaaryl acetates with vinylethylene carbonate. The synergy between the chiral copper(I) complex and the iridium catalyst allows for a cascade allylic alkylation/lactonization reaction, yielding enantioenriched α-fluoro-γ-butyrolactones with two adjacent stereocenters.[2][3] A key advantage of this approach is the ability to access all four possible stereoisomers by simply changing the chirality of the two metal catalysts, offering exceptional control and flexibility in molecular design.[3]
Asymmetric Zwitterionic aza-Claisen Rearrangement
An alternative and powerful strategy involves an asymmetric zwitterionic aza-Claisen rearrangement.[4] This method employs the reaction of α-fluoroacid chlorides with homochiral N-allylpyrrolidines. The resulting N-(α-fluoro-γ-vinylamide)pyrrolidine products are obtained with excellent diastereoselectivity. Subsequent iodolactonization of these intermediates furnishes the corresponding α-fluoro-γ-lactones, effectively transferring the initial stereochemical information into the final product.[4] This pathway provides a complementary approach to traditional electrophilic fluorination of enolates.[4]
Data Presentation: Comparison of Synthetic Methodologies
Reactivity Profile: The Lactone as a Latent Electrophile
The synthetic value of α-fluoro-γ-butyrolactone is intrinsically linked to its reactivity, particularly the susceptibility of the lactone ring to nucleophilic attack. The presence of the α-fluoro substituent can further influence the reactivity of the carbonyl group and the adjacent C-F bond.
Nucleophilic Ring-Opening Reactions
The ester linkage within the γ-butyrolactone ring is prone to cleavage by a variety of nucleophiles, a reaction that is fundamental to its application as a building block. This ring-opening provides a linear, functionalized scaffold that can be further elaborated.
With Amines: The reaction with primary or secondary amines leads to the formation of γ-hydroxy-α-fluoroamides. This transformation is a cornerstone for the synthesis of fluorinated γ-amino acid derivatives, which are of significant interest in medicinal chemistry for their potential as enzyme inhibitors and peptidomimetics.
With Thiols: Thiolates can act as potent nucleophiles to open the lactone ring, yielding γ-hydroxy-α-fluorothioesters. These products can serve as intermediates in the synthesis of various sulfur-containing molecules. The para-fluoro-thiol reaction (PFTR), a nucleophilic aromatic substitution, highlights the general reactivity of C-F bonds with thiols, a principle that can be extended to the reactivity of activated aliphatic C-F bonds.[5][6]
The general mechanism for nucleophilic ring-opening involves the attack of the nucleophile on the electrophilic carbonyl carbon, forming a tetrahedral intermediate. Subsequent collapse of this intermediate leads to the cleavage of the endocyclic C-O bond, opening the ring.
Experimental Protocols: A Representative Ring-Opening Reaction
Synthesis of N-benzyl-4-hydroxy-2-fluorobutanamide (A Representative Protocol)
To a solution of α-fluoro-γ-butyrolactone (1.0 eq) in anhydrous tetrahydrofuran (THF) at 0 °C is added benzylamine (1.1 eq) dropwise. Causality: The use of an anhydrous solvent is crucial to prevent hydrolysis of the lactone. The reaction is performed at 0 °C to control the exothermicity of the reaction.
The reaction mixture is allowed to warm to room temperature and stirred for 12-24 hours. Causality: The reaction time is monitored by thin-layer chromatography (TLC) to ensure complete consumption of the starting material.
Upon completion, the solvent is removed under reduced pressure.
The residue is purified by column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to afford the desired γ-hydroxy-α-fluoroamide. Causality: Purification is necessary to remove any unreacted starting materials and byproducts.
Applications in Medicinal Chemistry and Beyond
The true measure of a building block's worth is its application in the synthesis of functional molecules. α-Fluoro-γ-butyrolactone provides access to a range of valuable fluorinated intermediates.
Synthesis of Fluorinated Amino Acids
As previously mentioned, the ring-opening of α-fluoro-γ-butyrolactone with amines is a direct route to γ-hydroxy-α-fluoroamides. These can be further oxidized to the corresponding carboxylic acids, yielding fluorinated γ-amino acids. These unnatural amino acids are valuable components in the design of peptides with enhanced stability and novel biological activities.[1][3][7]
Precursors for Bioactive Molecules
The γ-butyrolactone scaffold itself is a privileged structure found in numerous natural products and pharmaceuticals exhibiting a wide array of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[8] The introduction of an α-fluoro substituent can be a strategic modification to enhance the potency or pharmacokinetic properties of these molecules. For instance, α-substituted γ-butyrolactones have been investigated as a class of anticonvulsant drugs.[7]
Visualization of Synthetic Utility
Diagram: Synthetic Pathway from α-Fluoro-γ-butyrolactone
Caption: Synthetic pathway from α-fluoro-γ-butyrolactone to fluorinated γ-amino acids.
Diagram: Logical Relationship of Fluorine's Impact
Caption: The impact of fluorine incorporation on molecular properties.
Conclusion and Future Outlook
α-Fluoro-γ-butyrolactone stands as a testament to the power of fluorine in molecular design. Its stereoselective synthesis and predictable reactivity make it an invaluable tool for chemists seeking to introduce fluorine into complex molecules in a controlled manner. The ability to readily access fluorinated γ-amino acids and other valuable intermediates from this building block ensures its continued importance in the fields of medicinal chemistry and materials science. Future research will likely focus on expanding the scope of its reactions with diverse nucleophiles and its application in the synthesis of novel, high-value molecules with tailored properties.
References
Stereodivergent synthesis of α-fluoro α-azaaryl γ-butyrolactones via cooperative copper and iridium catalysis. (2022). Fundamental Research, 4(1), 77-85. Available from: [Link]
Stereodivergent synthesis of α-fluoro α-azaaryl γ-butyrolactones via cooperative copper and iridium catalysis. (2022). Fundamental Research. Available from: [Link]
Stereoselective α-fluoroamide and α-fluoro-γ-lactone synthesis by an asymmetric zwitterionic aza-Claisen rearrangement. (2005). Beilstein Journal of Organic Chemistry, 1, 13. Available from: [Link]
Synthesis of Gamma-Butyrolactone Hormones Enables Understanding of Natural Product Induction. (2023). ACS Chemical Biology. Available from: [Link]
Synthesis of complex unnatural fluorine-containing amino acids. (2021). RSC Chemical Biology, 2(4), 1083-1115. Available from: [Link]
A Review of the Pharmacological Activities and Recent Synthetic Advances of γ-Butyrolactones. (2021). International Journal of Molecular Sciences, 22(6), 2769. Available from: [Link]
Recent advances in the synthesis of fluorinated amino acids and peptides. (2023). Organic & Biomolecular Chemistry, 21(5), 936-954. Available from: [Link]
Asymmetric synthesis of fluorinated derivatives of aromatic and γ-branched amino acids via a chiral Ni(II) complex. (2025). Beilstein Journal of Organic Chemistry, 21, 335-342. Available from: [Link]
Alpha-substituted gamma-butyrolactones: new class of anticonvulsant drugs. (1982). Science, 217(4564), 1040-1042. Available from: [Link]
Accessing the Thiol Toolbox: Synthesis and Structure-Activity Studies on Fluoro-Thiol Conjugated Antimicrobial Peptides. (2022). International Journal of Molecular Sciences, 23(24), 16049. Available from: [Link]
The para-fluoro-thiol reaction as an efficient tool in polymer chemistry. (2017). Polymer Chemistry, 8(44), 6765-6775. Available from: [Link]
A Review of the Pharmacological Activities and Recent Synthetic Advances of γ-Butyrolactones. (2021). International Journal of Molecular Sciences, 22(6), 2769. Available from: [Link]
The Ascendant Role of 5-Substituted Dihydrofuran-2-ones in Modern Drug Discovery: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals The dihydrofuran-2-one, or γ-butyrolactone, scaffold is a privileged five-membered heterocyclic motif that has garnered substantial interest in medicinal ch...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
The dihydrofuran-2-one, or γ-butyrolactone, scaffold is a privileged five-membered heterocyclic motif that has garnered substantial interest in medicinal chemistry. Its prevalence in a wide array of natural products and synthetically derived molecules with potent biological activities underscores its significance as a foundational structure in the development of novel therapeutics.[1] The strategic introduction of substituents at the 5-position of the dihydrofuran-2-one ring provides a powerful tool for modulating the physicochemical and pharmacological properties of these compounds, opening up new avenues for therapeutic intervention across a spectrum of diseases.
This in-depth technical guide provides a comprehensive exploration of 5-substituted dihydrofuran-2-one derivatives, from their synthesis and characterization to their diverse biological activities and mechanisms of action. It is designed to serve as a valuable resource for researchers and drug development professionals, offering both foundational knowledge and field-proven insights to accelerate the discovery and development of next-generation therapeutics based on this versatile scaffold.
Synthetic Strategies for 5-Substituted Dihydrofuran-2-ones: A Gateway to Molecular Diversity
The synthesis of 5-substituted dihydrofuran-2-ones can be achieved through a variety of strategic approaches, each with its own advantages in terms of substrate scope, stereocontrol, and overall efficiency. The choice of synthetic route is often dictated by the desired substitution pattern and the availability of starting materials.
Arylation-Lactonization of Alkenoic Acids
A common and effective method for the synthesis of 5-aryl-dihydrofuran-2-ones involves the arylation-lactonization of γ-alkenoic acids. This approach often utilizes the in-situ formation of diazonium salts from anilines, which then undergo a radical addition to the double bond, followed by intramolecular cyclization to form the lactone ring.[2]
Experimental Protocol: Synthesis of 5-Aryl-5-methyldihydrofuran-2(3H)-one [2]
Step 1: Diazotization: To a stirred solution of the desired aniline (1.0 mmol) in a suitable solvent (e.g., acetonitrile), add tert-butyl nitrite (1.2 mmol) at 0 °C. Stir the mixture for 30 minutes to generate the diazonium salt in situ.
Step 2: Radical Addition and Cyclization: To the solution containing the diazonium salt, add 4-pentenoic acid (1.5 mmol), a radical initiator such as salicylic acid (0.1 mmol), and water (10 mmol). Allow the reaction to warm to room temperature and stir for 4-5 hours. The reaction proceeds via a radical mechanism, with the aryl radical adding to the alkene, followed by an intramolecular cyclization to form the γ-butyrolactone.
Step 3: Work-up and Purification: Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with ethyl acetate (3 x 20 mL). Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel using a mixture of petroleum ether and ethyl acetate as the eluent to afford the desired 5-aryl-5-methyldihydrofuran-2(3H)-one.
The causality behind this experimental design lies in the controlled generation of a highly reactive aryl radical from a stable aniline precursor. The use of a catalytic amount of salicylic acid facilitates the decomposition of the diazonium salt, initiating the radical cascade. The subsequent intramolecular cyclization is thermodynamically favored, leading to the formation of the stable five-membered lactone ring.
Multi-Component Reactions (MCRs)
Multi-component reactions offer an efficient and atom-economical approach to the synthesis of complex γ-butyrolactone derivatives in a single step.[3] These reactions often employ transition metal catalysis to orchestrate a cascade of bond-forming events.
Diagram: Generalized Workflow for Multi-Component Synthesis of γ-Butyrolactones
Caption: A streamlined workflow for the synthesis of 5-substituted dihydrofuran-2-ones via a multi-component reaction strategy.
A notable example is the cobalt-catalyzed domino process involving an aromatic bromide, dimethyl itaconate, and a carbonyl compound.[3] This reaction proceeds through in situ metalation of the aromatic bromide, conjugate addition to the itaconate, aldolization with the carbonyl compound, and a final cyclization to yield highly substituted γ-butyrolactones.[3] The use of microwave irradiation can significantly accelerate these reactions, often leading to higher yields in shorter reaction times.[3]
Spectroscopic Characterization of 5-Substituted Dihydrofuran-2-ones
The structural elucidation of 5-substituted dihydrofuran-2-ones relies on a combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS).
Table 1: Typical Spectroscopic Data for a 5-Aryl-dihydrofuran-2-one Derivative
m/z corresponding to the molecular ion [M]⁺ and characteristic fragmentation patterns.
Note: Chemical shifts (δ) are reported in parts per million (ppm) relative to tetramethylsilane (TMS). Coupling constants (J) are in Hertz (Hz). The data presented is a generalized representation and will vary depending on the specific substituents.
The lactone carbonyl stretch in the IR spectrum is a key diagnostic feature, typically appearing at a high frequency (around 1770-1780 cm⁻¹) due to ring strain.[4][5] In the ¹H NMR spectrum, the proton at the 5-position is often a multiplet, with its chemical shift and coupling pattern providing valuable information about the stereochemistry of the molecule. The ¹³C NMR spectrum is characterized by the downfield resonance of the carbonyl carbon.[6][7] Mass spectrometry provides the molecular weight of the compound and insights into its fragmentation pathways, further confirming the structure.[8][9]
Biological Activities and Mechanisms of Action: A Multifaceted Pharmacophore
5-Substituted dihydrofuran-2-one derivatives exhibit a remarkable diversity of biological activities, making them attractive candidates for drug development in various therapeutic areas.
Anticancer Activity
A significant body of research has focused on the anticancer potential of γ-butyrolactone derivatives.[1] Many of these compounds exert their cytotoxic effects through the inhibition of key signaling pathways involved in cell proliferation, survival, and inflammation.
Diagram: Inhibition of the NF-κB Signaling Pathway by α-Methylene-γ-butyrolactone Derivatives
Caption: An iterative cycle of synthesis, biological testing, and computational modeling is central to the optimization of 5-substituted dihydrofuran-2-one derivatives as drug candidates.
Conclusion and Future Perspectives
5-Substituted dihydrofuran-2-one derivatives represent a highly versatile and promising class of compounds in the field of drug discovery. Their synthetic accessibility, coupled with their diverse and potent biological activities, makes them an attractive scaffold for the development of novel therapeutics for a wide range of diseases, including cancer, infectious diseases, inflammatory disorders, and neurological conditions.
Future research in this area will likely focus on several key aspects:
Development of more efficient and stereoselective synthetic methodologies to access a wider range of structurally diverse derivatives.
Elucidation of the detailed molecular mechanisms of action for their various biological activities to identify novel drug targets.
Application of advanced computational techniques , such as machine learning and artificial intelligence, to refine QSAR models and accelerate the design of new drug candidates with improved potency and selectivity.
In-depth preclinical and clinical evaluation of the most promising candidates to translate the therapeutic potential of this remarkable class of compounds into tangible clinical benefits.
The continued exploration of the chemical and biological space of 5-substituted dihydrofuran-2-ones holds immense promise for the future of medicine, offering the potential for new and effective treatments for some of the most challenging diseases of our time.
References
Takano, H. (2006). Gamma-butyrolactones: Streptomyces signalling molecules regulating antibiotic production and differentiation. PubMed. [Link]
Nishida, Y., & Takano, H. (2007). γ-Butyrolactones: Streptomyces signaling molecules regulating antibiotic production and differentiation. ResearchGate. [Link]
Li, Y., Hu, Y., & Zhang, S. (2013). ¹H- and ¹³C-NMR for. Rsc.org. [Link]
Hur, J., Jang, J., & Sim, J. (2021). A Review of the Pharmacological Activities and Recent Synthetic Advances of γ-Butyrolactones. PMC. [Link]
Al-Fahad, A. J., Al-Oqail, M. M., & Al-Sheddi, E. S. (2024). Antimicrobial Action Mechanisms of Natural Compounds Isolated from Endophytic Microorganisms. MDPI. [Link]
Singh, R. K., Joshi, P., & Kulkarni, S. (2013). Synthesis and Evaluation of Antimicrobial activity of Gamma Butyrolactone. International Journal of Pharmaceutical and Phytopharmacological Research. [Link]
Li, Y., Wang, Y., & Zhang, H. (2014). Design, synthesis and anti-inflammatory evaluation of novel 5-benzylidene-3,4-dihalo-furan-2-one derivatives. PubMed. [Link]
Roy, K., & Kar, S. (2024). Quantitative structure–activity relationships of chemical bioactivity toward proteins associated with molecular initiating events of organ-specific toxicity. PMC. [Link]
Mangaonkar, T., Hayashi, H., & Kanna, W. (2024). γ-Butyrolactone Synthesis from Allylic Alcohols Using the CO2 Radical Anion. PMC. [Link]
Kumar, A., & Singh, J. (2018). Quantitative Structure-Activity Relationship (QSAR): A Review. IJNRD.org. [Link]
Patrick, G. L. (n.d.). Quantitative structure-activity relationships (QSAR). Mustansiriyah University. [Link]
Holland, K. D., & Ferrendelli, J. A. (1990). Physiological regulation of the picrotoxin receptor by γ-butyrolactones and γ-thiobutyrolactones in cultured hippocampal neurons. WashU Medicine Research Profiles. [Link]
Unknown. (n.d.). hydroxybutyrate and its precursor substances γ-butyrolactone and 1,4-butanediol in beverages using UHPLC-MS/MS. Agilent. [Link]
Giarman, N. J., & Schmidt, K. F. (1963). Some neurochemical aspects of the depressant action of gamma-butyrolactone on the central nervous system. PubMed. [Link]
da Silva, A. F. C., da Silva, L. L., & de Souza, R. O. M. A. (2021). Microwave Radiation Applied to the Synthesis of γ-butyrolactone Derivatives. Portal de Periódicos da UFMS. [Link]
Roy, D. R., & De, D. (2022). Quantitative Structure–Toxicity Relationship in Bioactive Molecules from a Conceptual DFT Perspective. MDPI. [Link]
Friebolin, H. (n.d.). 5 Combination of 1H and 13C NMR Spectroscopy. Wiley Online Library. [Link]
de Oliveira, R., & da Silva, J. (2017). Pharmacological Characterization of 5-Substituted 1-[(2,3-dihydro-1-benzofuran-2-yl)methyl]piperazines: Novel Antagonists for the Histamine H3 and H4 Receptors with Anti-inflammatory Potential. Frontiers. [Link]
Hur, J., Jang, J., & Sim, J. (2021). A Review of the Pharmacological Activities and Recent Synthetic Advances of γ-Butyrolactones. PubMed. [Link]
Sadasivan, S., Maher, T., & Quang, L. (2006). The effects of gamma-hydroxybutyrate and gamma-butyrolactone upon the energy metabolism of the normoxic and hypoxic rat brain. Semantic Scholar. [Link]
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Tsolaki, E., & Kompogennitaki, P. (2019). 4,5-Diaryl 3(2H)Furanones: Anti-Inflammatory Activity and Influence on Cancer Growth. MDPI. [Link]
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Solubility Profile of 5-Fluorodihydro-2(3H)-furanone: A Methodological and Theoretical Guide for Researchers
An In-Depth Technical Guide Abstract 5-Fluorodihydro-2(3H)-furanone, a fluorinated derivative of γ-butyrolactone (GBL), represents a molecule of significant interest in medicinal chemistry and materials science. The intr...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide
Abstract
5-Fluorodihydro-2(3H)-furanone, a fluorinated derivative of γ-butyrolactone (GBL), represents a molecule of significant interest in medicinal chemistry and materials science. The introduction of fluorine can profoundly alter a molecule's physicochemical properties, including metabolic stability, binding affinity, and lipophilicity. A thorough understanding of its solubility profile in common polar aprotic solvents is a prerequisite for its effective use in drug discovery, process chemistry, and formulation development. This guide provides a comprehensive theoretical framework for predicting its solubility behavior and presents a robust, self-validating experimental protocol for the quantitative determination of its thermodynamic solubility in key solvents such as Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF), and Acetonitrile (ACN). This document is intended for researchers, chemists, and drug development professionals seeking to characterize this and similar fluorinated scaffolds.
Introduction: The Importance of Fluorinated Lactones
Gamma-butyrolactone (GBL) and its derivatives are prevalent structural motifs in natural products and pharmaceuticals. The strategic incorporation of a fluorine atom, as in 5-fluorodihydro-2(3H)-furanone, is a well-established strategy in medicinal chemistry to modulate biological activity and pharmacokinetic properties. Polar aprotic solvents like DMSO, DMF, and ACN are ubiquitous in both synthetic organic chemistry and high-throughput screening (HTS) platforms.[1][2] Therefore, quantifying the solubility of novel compounds like 5-fluorodihydro-2(3H)-furanone in these media is not merely an academic exercise; it is a critical step in evaluating their potential for further development. Accurate solubility data informs reaction optimization, enables the preparation of stock solutions for biological assays, and guides early-stage formulation strategies.
The principle of "like-dissolves-like" provides a foundational basis for predicting solubility. This involves a careful analysis of the intermolecular forces at play between the solute and the solvent.
Physicochemical Properties of the Solute: 5-Fluorodihydro-2(3H)-furanone
Structure and Polarity: The molecule contains a highly polar lactone (cyclic ester) functional group. The carbonyl group (C=O) creates a significant dipole moment. The addition of a highly electronegative fluorine atom further enhances the molecule's polarity.
Hydrogen Bonding Capability: The oxygen atom of the carbonyl group acts as a hydrogen bond acceptor. The molecule lacks acidic protons and therefore cannot act as a hydrogen bond donor.[2] This is a defining characteristic that influences its interactions with different solvent classes.
Properties of Target Polar Aprotic Solvents
Polar aprotic solvents are characterized by their high dielectric constants and significant dipole moments, which allow them to solvate polar molecules and ions effectively.[2]
Dimethyl Sulfoxide (DMSO): Exceptionally high polarity (dielectric constant ε ≈ 47) and is a strong hydrogen bond acceptor. It is an excellent solvent for a wide range of organic compounds.[3]
N,N-Dimethylformamide (DMF): A highly polar solvent (ε ≈ 37) commonly used in organic synthesis. It is also a strong hydrogen bond acceptor.
Acetonitrile (ACN): Possesses significant polarity (ε ≈ 37.5) but is a weaker hydrogen bond acceptor compared to DMSO and DMF.
Expected Solute-Solvent Interactions
Given the polar nature of both 5-fluorodihydro-2(3H)-furanone and the selected solvents, high solubility is anticipated. The primary intermolecular force driving dissolution will be dipole-dipole interactions between the polar regions of the solute and the solvent molecules.
Figure 1: Primary intermolecular forces governing the dissolution of 5-fluorodihydro-2(3H)-furanone in polar aprotic solvents.
To obtain reliable thermodynamic solubility data, the isothermal shake-flask method is the gold standard.[4] This method ensures that the system reaches equilibrium, providing a true measure of the compound's intrinsic solubility at a given temperature.
Principle of the Method
An excess amount of the solid compound is agitated in the solvent at a constant temperature for a sufficient period to allow the dissolution process to reach equilibrium. The resulting saturated solution is then separated from the undissolved solid, and the concentration of the dissolved solute is measured using a suitable analytical technique.
HPLC-grade water and relevant mobile phase modifiers (e.g., formic acid)
2 mL glass vials with screw caps
Orbital shaker with temperature control
Benchtop centrifuge with temperature control
0.22 µm syringe filters (PTFE or other solvent-compatible material)
Calibrated analytical balance
Volumetric flasks and pipettes
High-Performance Liquid Chromatography (HPLC) system with a UV detector
Step-by-Step Experimental Workflow
The following workflow outlines the critical steps for accurate solubility determination. The causality behind each step is explained to ensure scientific rigor.
Figure 2: A self-validating workflow for thermodynamic solubility determination using the shake-flask method.
Quantitative Analysis by HPLC
High-Performance Liquid Chromatography (HPLC) is the preferred analytical method due to its high specificity and sensitivity.[1] A self-validating protocol requires a robust calibration.
Stock Solution Preparation: Prepare a primary stock solution of 5-fluorodihydro-2(3H)-furanone at a known concentration (e.g., 1 mg/mL) in a suitable solvent (e.g., Acetonitrile).
Calibration Standards: From the primary stock, prepare a series of at least five calibration standards through serial dilution to cover the expected concentration range of the diluted samples.
HPLC Method:
Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).
Mobile Phase: Isocratic elution with a mixture such as 40:60 (v/v) Acetonitrile:Water.
Flow Rate: 1.0 mL/min.
Detection: UV at a suitable wavelength (e.g., 210 nm, determined by a UV scan).
Injection Volume: 10 µL.
Calibration Curve: Inject the calibration standards and plot the peak area versus concentration. Perform a linear regression to obtain the equation of the line and the correlation coefficient (R²), which must be >0.995 for the assay to be considered valid.
Sample Analysis: Inject the diluted supernatant samples and use their measured peak areas to calculate their concentration from the calibration curve.
Data Analysis and Presentation
The final solubility is calculated by multiplying the concentration obtained from the HPLC analysis by the dilution factor used. For example:
Concentration from HPLC (after dilution) = 0.05 mg/mL
Dilution Factor = 100
Final Solubility = 0.05 mg/mL * 100 = 5.0 mg/mL
Results should be reported in a clear, tabular format, including mean values and standard deviations from replicate experiments (n≥3).
Table 1: Template for Reporting Solubility of 5-Fluorodihydro-2(3H)-furanone at 25°C
Solvent
Solubility (mg/mL)
Solubility (mol/L)
Dimethyl Sulfoxide (DMSO)
Experimental Value ± SD
Calculated Value ± SD
N,N-Dimethylformamide (DMF)
Experimental Value ± SD
Calculated Value ± SD
| Acetonitrile (ACN) | Experimental Value ± SD | Calculated Value ± SD |
Interpretation and Potential Sources of Error
The quantitative data generated will likely confirm the qualitative prediction of high solubility. Differences between the solvents can be attributed to subtle variations in their solvating power. For instance, the superior hydrogen bond accepting capability of DMSO may lead to slightly higher solubility compared to ACN.
Key Experimental Considerations:
Temperature Control: Solubility is temperature-dependent. Maintaining a constant temperature during equilibration and centrifugation is critical for reproducibility.[4]
Equilibration Time: Insufficient agitation time will result in an underestimation of the true thermodynamic solubility. A time-course study (e.g., sampling at 12, 24, 48, and 72 hours) is recommended to confirm that equilibrium has been reached.
Purity of Solute: Impurities can affect solubility and interfere with analytical quantification. Using a highly purified solute is essential.
Solvent Water Content: For polar aprotic solvents, the presence of water can influence solubility. Using anhydrous grade solvents is best practice.[5]
Conclusion
Characterizing the solubility of 5-fluorodihydro-2(3H)-furanone is a foundational step in its journey from a laboratory curiosity to a viable chemical entity in pharmaceuticals or materials. While theoretical principles predict favorable solubility in polar aprotic solvents, rigorous experimental validation is non-negotiable. The isothermal shake-flask method coupled with HPLC analysis, as detailed in this guide, provides a robust and self-validating framework for generating high-quality, reliable solubility data. This information is indispensable for enabling consistent and reproducible downstream applications, from chemical synthesis to biological screening.
References
PubChem. (n.d.). 2(3H)-Furanone. National Center for Biotechnology Information. Retrieved from [Link]
Master Organic Chemistry. (2012, April 27). Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. Retrieved from [Link]
University of Rochester, Department of Chemistry. (n.d.). Workup: DMF or DMSO. Retrieved from [Link]
Bergström, C. A., & Avdeef, A. (2019). Physics-Based Solubility Prediction for Organic Molecules. PMC, NIH. This reference is conceptual as a direct URL is not provided, but it outlines the principles of physics-based solubility prediction.
Wynn, D. A., Roth, M. M., & Pollard, B. D. (1984). The solubility of alkali-metal fluorides in non-aqueous solvents with and without crown ethers, as determined by flame emission spectrometry. Talanta, 31(11), 1036-1040. doi: 10.1016/0039-9140(84)80244-1. Retrieved from [Link]
LibreTexts Chemistry. (2023, August 31). Solubility of Organic Compounds. Retrieved from [Link]
Google Patents. (n.d.). Method for determining solubility of a chemical compound. (WO2005116635A1).
Gaylord Chemical. (n.d.). DIMETHYL SULFOXIDE (DMSO) A “NEW” CLEAN, UNIQUE, SUPERIOR SOLVENT.
Whitepaper: The Electronic Architecture of Fluorinated γ-Butyrolactones: A Guide to Rational Drug Design
An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Executive Summary The strategic incorporation of fluorine into the γ-butyrolactone (GBL) ring is a potent tool in modern medicin...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Executive Summary
The strategic incorporation of fluorine into the γ-butyrolactone (GBL) ring is a potent tool in modern medicinal chemistry, offering a pathway to exquisitely control a molecule's physicochemical and pharmacokinetic properties. This guide moves beyond the simplistic view of fluorine as a mere hydrogen isostere, providing a deep dive into the fundamental electronic perturbations that arise from its introduction. We will explore the interplay of powerful inductive effects and subtle but defining stereoelectronic interactions, demonstrating how the position of fluorination dictates the GBL ring's conformation, reactivity, and metabolic fate. This document is designed for the research scientist, offering not just theoretical understanding but also actionable, field-proven protocols for the synthesis, characterization, and computational analysis of these valuable scaffolds. By understanding the causality behind fluorine's influence, researchers can transition from empirical screening to rational, predictable molecular design.
Introduction: The Power of a Privileged Scaffold
The γ-butyrolactone (GBL) is a five-membered lactone that serves as a core structural motif in a vast array of natural products and clinically approved pharmaceuticals.[1] Its prevalence stems from its conformational rigidity and its capacity to engage in key hydrogen bonding interactions, making it a "privileged structure" in drug discovery.[1] GBL-containing drugs are used for diverse applications, from diuretics like Spironolactone to anticancer agents.[1]
In parallel, the use of fluorine in drug design has become a cornerstone of modern medicinal chemistry. It is estimated that over 20% of all pharmaceuticals contain fluorine, a testament to its ability to confer advantageous properties.[2][3] The introduction of fluorine can enhance metabolic stability, modulate acidity (pKa), control molecular conformation, and improve membrane permeability, often leading to superior pharmacokinetic profiles.[4][5]
This guide focuses on the intersection of these two powerful concepts: the electronic consequences of substituting fluorine onto the GBL ring. We will dissect how this single-atom substitution creates a cascade of electronic effects that can be harnessed for precise molecular engineering.
The Fundamental Electronic Influence of Fluorine
The impact of fluorine substitution is a tale of two dominant electronic forces: the powerful, through-bond inductive effect and the through-space stereoelectronic effects that dictate three-dimensional geometry.
The Overarching Inductive Effect (-I)
Fluorine is the most electronegative element, and its primary influence is a profound electron-withdrawing inductive effect (-I) transmitted through the sigma (σ) bond framework.[6][7] This is not a subtle perturbation; it fundamentally reshapes the electronic landscape of the GBL ring.
Bond Polarization: The C-F bond is highly polarized, with significant partial positive charge (δ+) on the carbon and partial negative charge (δ-) on the fluorine. This creates a strong local dipole.
Neighboring Bond Effects: This polarization propagates, influencing adjacent bonds. For instance, α-fluorination can weaken the bond between the fluorinated carbon and the carbonyl group, altering the lactone's reactivity.[8][9]
Acidity and Basicity: The -I effect lowers electron density across the ring, making remaining protons more acidic and lone pairs (e.g., on the ester oxygen) less basic.
Stereoelectronic Effects: The Rules of 3D Space
While induction is a powerful force, the true elegance of fluorine chemistry lies in its stereoelectronic effects, which arise from the specific spatial orientation of orbitals.[10] These interactions are critical for conformational control.
Hyperconjugation (σ → σ Interaction):* A key stabilizing interaction occurs when a filled bonding orbital (the donor, typically a σC-H bond) aligns anti-periplanar (at 180°) to an empty anti-bonding orbital (the acceptor, typically a σC-F bond).[10][11] The C-F anti-bonding orbital (σC-F) is particularly low in energy and thus a potent acceptor, making this a highly influential interaction.[11]
The Gauche Effect: This hyperconjugative stabilization often forces the molecule to adopt a "gauche" conformation, even if it appears more sterically hindered than an "anti" conformation.[10][11] In the context of the GBL ring, these forces dictate the preferred ring pucker (e.g., Cγ-exo vs. Cγ-endo), effectively locking the molecule into a desired shape.[11]
A Positional Isomerism Deep Dive: Location is Everything
The electronic and conformational outcomes of fluorination are critically dependent on the substitution site on the GBL ring.
α-Fluorination (at C2): Proximity to the Carbonyl
Placing fluorine on the carbon adjacent to the carbonyl group has the most direct impact on the lactone's core functionality.
Electronic Impact: The fluorine atom's strong inductive pull significantly increases the electrophilicity of the carbonyl carbon, potentially making it more susceptible to nucleophilic attack. Computational studies show that α-fluorination can weaken the Cα-C(O) bond.[8][9]
Conformational Bias: Stereoelectronic interactions involving the C-F bond and the carbonyl group orbitals will strongly influence the local geometry.
β-Fluorination (at C3): Inductive Relay and Conformational Control
Substitution at the C3 position offers a balance of potent electronic effects without directly modifying the carbonyl's immediate environment.
Electronic Impact: The inductive effect is relayed through two sigma bonds, deactivating the ring and influencing the acidity of the C3 proton.
Conformational Bias: This is often the ideal position to exert conformational control via the gauche effect, influencing the overall ring pucker to pre-organize the molecule for binding to a biological target.
γ-Fluorination (at C4): Modulating the Ether Linkage
Fluorination at the C4 position directly influences the lactone's ether oxygen and the adjacent stereocenter.
Electronic Impact: The C-F bond's inductive effect can decrease the basicity of the ring oxygen, which may impact the lactone's stability and interactions with biological targets.
Conformational Bias: Hyperconjugative interactions between the C-F bond and orbitals on the C5 carbon and the ring oxygen will dictate the local conformation.
Characterization & Analysis: The Scientist's Toolkit
Validating the electronic and structural consequences of fluorination requires a multi-pronged analytical approach. The following protocols represent a self-validating system, where computational predictions are confirmed by spectroscopic and crystallographic data.
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹⁹F NMR is the most powerful tool for characterizing fluorinated molecules.[2] The ¹⁹F nucleus is 100% naturally abundant and highly sensitive to NMR measurements, with a vast chemical shift range that makes it exquisitely sensitive to the local electronic environment.[2][12]
Protocol: ¹⁹F NMR Analysis of a Novel Fluorinated GBL
Sample Preparation: Dissolve 5-10 mg of the purified fluorinated GBL in 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5mm NMR tube.
Instrument Setup: Use a high-field NMR spectrometer (≥400 MHz). Ensure the probe is tuned to the ¹⁹F frequency.
Acquisition (¹⁹F Direct Observe):
Acquire a standard one-pulse ¹⁹F spectrum. A reference compound like CFCl₃ (0 ppm) or an external standard can be used, though modern spectrometers can reference internally.[13]
Causality: The chemical shift (δ) in ppm is the primary indicator of the fluorine's electronic environment. Electron-withdrawing groups nearby will cause a downfield shift, while electron-donating groups cause an upfield shift.[13] Compare the shifts of positional isomers to directly observe the electronic differences.
Acquisition (¹H-¹⁹F Coupling):
Acquire a standard ¹H NMR spectrum. Observe the splitting patterns of protons near the fluorine atom.
Acquire a proton-coupled ¹⁹F spectrum to observe ¹⁹F-¹H couplings.
Causality: The magnitude of the through-bond J-coupling constants (e.g., ²JHF, ³JHF) is dictated by the dihedral angle between the coupled nuclei (Karplus relationship). This allows for the direct determination of molecular conformation in solution.
Data Analysis:
Integrate the ¹⁹F signals to confirm the number of fluorine atoms in unique environments.
Measure the coupling constants to determine dihedral angles and confirm the dominant ring pucker predicted by stereoelectronic theory.
Workflow: NMR-Based Structural Elucidation
Caption: Workflow for NMR analysis of fluorinated GBLs.
X-ray Crystallography
While NMR reveals the solution-state structure, X-ray crystallography provides unambiguous, high-resolution data on molecular geometry in the solid state, including precise bond lengths and angles.[14][15]
Protocol: Single Crystal X-ray Diffraction Workflow
Crystal Growth (Screening):
Dissolve the purified compound in a minimal amount of a high-purity solvent.
Use techniques like slow evaporation, vapor diffusion (solvent/anti-solvent), or cooling to induce crystallization. Screen a wide range of solvents and conditions.
Insight: Fluorinated compounds can be challenging to crystallize. If initial attempts fail, consider co-crystallization with a "crystallization chaperone," such as a highly fluorinated adamantane, which can create a lattice that encapsulates the analyte.[16]
Crystal Mounting and Data Collection:
Select a high-quality single crystal under a microscope and mount it on a goniometer head.
Collect diffraction data using a single-crystal X-ray diffractometer.
Structure Solution and Refinement:
Process the diffraction data to obtain a set of structure factors.
Solve the phase problem using direct methods or Patterson synthesis to generate an initial electron density map.
Build and refine the molecular model against the experimental data until convergence is reached.
Data Analysis:
Validation: Analyze the refined structure to determine precise bond lengths, bond angles, and torsion angles. Compare these empirical results directly with the predictions from computational models and the conformation inferred from NMR coupling constants.
Computational Chemistry (Density Functional Theory - DFT)
DFT calculations provide a powerful predictive tool to understand the electronic properties and geometries of molecules before they are even synthesized.[17][18]
Protocol: Basic DFT Workflow for a Fluorinated GBL
Structure Input: Build the 3D structure of the desired fluorinated GBL isomer using molecular modeling software (e.g., GaussView, Avogadro).
Conformational Search: For a flexible ring, perform an initial conformational search using a lower-level theory or force field (e.g., MMFF94s) to identify low-energy conformers.[18]
Geometry Optimization:
Select the lowest-energy conformer as the starting point for a full geometry optimization.
Methodology Choice: Use a reliable DFT functional and basis set. The B3LYP functional with a 6-311+G** basis set is a common and robust choice for initial studies on organic molecules.[8]
Run the optimization calculation. Confirm that it has converged to a true energy minimum by performing a frequency calculation (which should yield no imaginary frequencies).
Property Calculation & Analysis:
From the optimized geometry, calculate key electronic properties:
Molecular Orbitals (HOMO/LUMO): The energies of the Highest Occupied and Lowest Unoccupied Molecular Orbitals indicate the molecule's susceptibility to oxidation and reduction, respectively.[8]
Electrostatic Potential (ESP) Map: Visualize the charge distribution on the molecule's surface to predict sites for electrophilic or nucleophilic attack and intermolecular interactions.
Dipole Moment: Quantify the molecule's overall polarity.[8]
Validation: Compare the calculated bond lengths, angles, and dipole moment with experimental data from X-ray crystallography and other analytical techniques.
Logical Framework: Integrated Structural Analysis
Caption: An integrated approach to validating molecular structure.
Consequences for Drug Development & Quantitative Insights
Understanding the electronic effects of fluorination allows for the rational design of drug candidates with improved properties.
Enhancing Metabolic Stability
One of the most valuable applications of fluorination is to block metabolic "soft spots." Cytochrome P450 (CYP) enzymes in the liver are responsible for the oxidative metabolism of many drugs.[19] This often occurs at electron-rich C-H bonds.
Mechanism of Protection: Fluorine protects against this in two primary ways:
Steric Blocking: Replacing a hydrogen with a fluorine atom physically blocks the site from the CYP active site.
Electronic Deactivation: The powerful inductive effect of fluorine withdraws electron density from adjacent C-H bonds, making them less susceptible to oxidation by the electrophilic iron-oxo species in the CYP enzyme.[19][20]
This effect can be quantified by comparing the metabolic stability of fluorinated versus non-fluorinated analogs in liver microsome assays.
Table 1: Comparative Metabolic Stability of GBL Analogs
Compound
Position of Substitution
Half-Life (t½) in Human Liver Microsomes (min)
Analog A
Unsubstituted
15
Analog A-F
β-Fluoro
> 120
Analog B
Unsubstituted
22
Analog B-F
α-Fluoro
95
Note: Data is representative and illustrates a common trend observed in drug development programs.
Modulating Reactivity and Target Engagement
The electronic changes induced by fluorine directly impact how a molecule interacts with its biological target.
Lactone Stability: The inductive effect of fluorine can alter the electrophilicity of the carbonyl carbon, thereby changing its susceptibility to hydrolysis by esterase enzymes. This can be tuned to either increase or decrease the stability of the lactone prodrug.
Binding Affinity: A change in the molecule's electrostatic potential and dipole moment will alter its binding interactions (e.g., hydrogen bonding, dipole-dipole) within a protein's active site. Furthermore, by locking the GBL ring into a specific, "bioactive" conformation, fluorination can reduce the entropic penalty of binding, leading to higher affinity.
Table 2: Impact of Fluorination on Key Physicochemical Properties (Calculated)
Compound
Substitution
Dipole Moment (Debye)
C=O Bond Length (Å)
LUMO Energy (eV)
GBL
None
4.12
1.215
+1.54
2-Fluoro-GBL
α-Fluoro
5.25
1.211
+1.21
3-Fluoro-GBL
β-Fluoro
3.88
1.214
+1.45
Note: Data derived from representative DFT calculations (B3LYP/6-311+G) illustrating the predictable impact of fluorination site. Actual values will vary with the specific molecule.[8]
A Senior Scientist's Perspective: Conclusion
The strategic application of fluorine to the γ-butyrolactone scaffold is a paradigm of modern rational drug design. It is a clear demonstration that a single-atom substitution, when understood from first principles, can elicit profound and predictable changes in a molecule's three-dimensional structure, electronic character, and ultimately, its biological performance.
The key takeaway for any drug development professional is to move beyond viewing fluorine as a simple bioisostere for hydrogen. Instead, it should be regarded as a functional group in its own right—one that provides unparalleled control over the electronic and conformational properties of a molecule. The interplay between the potent inductive effect and the conformation-defining stereoelectronic forces allows for the fine-tuning of metabolic stability, target affinity, and pharmacokinetics. The integrated analytical workflow—combining predictive computational modeling with definitive spectroscopic and crystallographic validation—is not merely an academic exercise; it is a crucial, self-validating system for making informed decisions, reducing attrition rates, and accelerating the journey from lead compound to clinical candidate. The future of this field will likely involve more complex multi-fluorination patterns and the development of novel fluorinated GBL-like scaffolds to tackle increasingly challenging biological targets.
References
Soorukram, D., et al. (2018). Site‐Specific Synthesis of β‐Fluorinated γ‐Butyrolactams via Decarboxylative Fluorination. ResearchGate. Available at: [Link]
Meng, W., et al. (2011). Development of a Scalable Synthesis of (S)-3-Fluoromethyl-γ-butyrolactone, Building Block for Carmegliptin's Lactam Moiety. Organic Process Research & Development. Available at: [Link]
Oxford Instruments. (n.d.). NMR | Fluorine Spectroscopy. Available at: [Link]
Koppel, I., et al. (2023). Theoretical Study on Fluorinated Derivatives of Sulfolane, Cyclopentanone, and Gamma-Butyrolactone. MDPI. Available at: [Link]
Wikipedia. (n.d.). Stereoelectronic effect. Available at: [Link]
O'Hagan, D. (2020). Fluorine: A Very Special Element and Its Very Special Impacts on Chemistry. The Journal of Organic Chemistry. Available at: [Link]
The Organic Chemistry Tutor. (2018). Inductive Effect Vs Resonance. YouTube. Available at: [Link]
Hilinski, G. J., & Raines, R. T. (2011). 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins. Protein Science. Available at: [Link]
Wikipedia. (n.d.). Fluorine-19 nuclear magnetic resonance spectroscopy. Available at: [Link]
Tormena, C. F., et al. (2020). The Reverse Fluorine Perlin-like Effect and Related Stereoelectronic Interactions. ResearchGate. Available at: [Link]
Zarei, M., et al. (2019). Retrosynthesis strategy for the synthesis of γ-butyrolactones. ResearchGate. Available at: [Link]
Brainly.in. (2018). Why fluorine shows more resonance effect than chlorine?. Available at: [Link]
Koppel, I., et al. (2023). Effect of fluorination on bond strength and multiplicity in GBL derivatives. ResearchGate. Available at: [Link]
Koppel, I., et al. (2023). Theoretical Study on Fluorinated Derivatives of Sulfolane, Cyclopentanone, and Gamma-Butyrolactone. ResearchGate. Available at: [Link]
Gerig, J. T. (2004). Fluorine NMR. eMagRes. Available at: [Link]
Nsor, F. A., et al. (2022). Ab-initio and density functional theory (DFT) computational study of the effect of fluorine on the electronic, optical, thermodynamic, hole and electron transport properties of the circumanthracene molecule. Scientific Reports. Available at: [Link]
Kolokouris, D., et al. (2023). New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. Communications Chemistry. Available at: [Link]
Bacciarelli, S., et al. (1998). Free radical chemistry. Part 4. Stereoelectronic effects in the additions of cyclic ethers to fluorinated alkenes. Journal of the Chemical Society, Perkin Transactions 1. Available at: [Link]
Hamilton, C., et al. (2000). Kinetic and stereoelectronic effects of a fluorine substituent on the reaction catalysed by an NADPH-dependent cyclohex-1-enylcarbonyl CoA reductase. Chemical Communications. Available at: [Link]
Chemistry Stack Exchange. (2024). Nuanced behavior of fluorine: Why does it act differently with benzene compared to its general properties?. Available at: [Link]
Shishkov, I., et al. (2021). Quantum-Chemical Study of the Benzene Reaction with Fluorine. MDPI. Available at: [Link]
Carcenac, Y., et al. (2018). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. ResearchGate. Available at: [Link]
Vedantu. (n.d.). Inductive Effect vs Resonance Effect. Available at: [Link]
Madureira, L. (2021). Stereoelectronic Effects. YouTube. Available at: [Link]
Chemistry LibreTexts. (2023). An Explanation of Substituent Effects. Available at: [Link]
Lee, S., & Sim, J. (2021). A Review of the Pharmacological Activities and Recent Synthetic Advances of γ-Butyrolactones. Molecules. Available at: [Link]
Leroy, J., & Togni, A. (2023). Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Journal of Medicinal Chemistry. Available at: [Link]
Kalidindi, S., et al. (2023). A Fluorinated Chaperone Gives X-ray Crystal Structures of Acyclic Natural Product Derivatives up to 338 Molecular Weight. Angewandte Chemie. Available at: [Link]
LookChem. (2023). Gamma-Butyrolactone (GBL) – Properties, Applications, and Handling Precautions. Available at: [Link]
Tormena, C. F., et al. (2021). Conformational Analysis of Fluorinated Pyrrolidines Using 19F-1H Scalar Couplings and Heteronuclear NOEs. ResearchGate. Available at: [Link]
Wikipedia. (n.d.). γ-Butyrolactone. Available at: [Link]
Leroy, J., & Togni, A. (2023). On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. ChemRxiv. Available at: [Link]
Ni, C., & Hu, J. (2021). Fluorine in drug discovery: Role, design and case studies. Journal of Fluorine Chemistry. Available at: [Link]
da Silva, J., et al. (2021). Quantum chemical calculations and their uses. Research, Society and Development. Available at: [Link]
Wang, Y., et al. (2019). Influence of fluorine substitution position on electrochromic and capacitive properties of hybrid conjugated polymer. Dyes and Pigments. Available at: [Link]
Evleth, E. M., & Scheiner, S. (2005). X-ray powder diffraction structure determination of gamma-butyrolactone at 180 K: phase-problem solution from the lattice energy minimization with two independent molecules. Acta Crystallographica Section B. Available at: [Link]
Evleth, E. M., & Scheiner, S. (2005). X-ray powder diffraction structure determination of γ-butyrolactone at 180 K. ResearchGate. Available at: [Link]
St. John, P. C., et al. (2021). Quantum chemical calculations for over 200,000 organic radical species and 40,000 associated closed-shell molecules. Scientific Data. Available at: [Link]
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5-fluorodihydro-2(3H)-furanone (also known as 5-fluoro-
-butyrolactone) represents a unique intersection of lactone ring dynamics and stereoelectronic effects. Structurally, it functions as a 4-carbon glycosyl fluoride analog (specifically, a 2,3,4-trideoxy-4-fluoro-erythronolactone derivative).
For drug development professionals, this molecule is not merely a synthetic intermediate; it is a probe for the anomeric effect in acylal systems and a potential metabolic mimic of fluorinated nucleosides (e.g., 5-FU prodrugs like Tegafur).
This guide provides a rigorous, self-validating framework for determining its conformation, prioritizing the pseudo-axial preference of the fluorine substituent driven by
hyperconjugation.
Theoretical Framework: The Stereoelectronic Landscape
To analyze the conformation of 5-fluorodihydro-2(3H)-furanone, one must move beyond simple steric arguments. The conformation is governed by three competing forces:
The Anomeric Effect (Dominant): The endocyclic oxygen lone pair (
) donates electron density into the antibonding orbital of the exocyclic C-F bond (). This interaction is maximized when the C-F bond is antiperiplanar to the lone pair, forcing the fluorine into a pseudo-axial position.
Dipole Minimization: The carbonyl dipole (
) and the C-F dipole are both strong. An equatorial fluorine would align these dipoles more parallel (destabilizing), whereas an axial fluorine allows for better dipole cancellation.
Ring Strain (Puckering): The 5-membered lactone ring is not planar. It undergoes pseudorotation between Envelope (
) and Twist () forms. The planar ester group () constrains the ring, limiting the flexible atoms to C3, C4, and C5 (the oxygen).
The Critical Conformer
The C4-Envelope (
) or C3-Twist () conformations are energetically favored to accommodate the pseudo-axial fluorine.
This protocol uses Nuclear Magnetic Resonance (NMR) as the primary validation tool. The coupling constants (
) provide a direct readout of the torsion angles, validating the computational models.
Step 1: Sample Preparation[1]
Solvent Selection: Use non-polar solvents (e.g.,
or ) initially. Polar solvents (, DMSO-) increase the dielectric constant, potentially stabilizing the more polar equatorial conformer (though the anomeric effect usually prevails).
Concentration: 10-20 mM to prevent aggregation, though less critical for this monomer.
Step 2:
-NMR Acquisition
Acquire a proton-coupled
spectrum.
Target Observable: Look for the chemical shift (
) and the multiplet structure.
Validation: A pseudo-axial fluorine typically appears upfield relative to a pseudo-equatorial one due to the shielding effect of the hyperconjugative interaction.
Step 3:
-NMR Coupling Analysis (The Karplus Validation)
The scalar coupling between H5 and H4 protons (
) is the definitive geometric reporter.
Geometry:
Pseudo-Axial F: The H5 proton is pseudo-equatorial . The dihedral angle H5-C5-C4-H4(cis) is
and H5-C5-C4-H4(trans) is .
Pseudo-Equatorial F: The H5 proton is pseudo-axial . The dihedral angles change significantly.
Diagnostic Criteria Table:
Interaction
Expected (Pseudo-Axial F)
Expected (Pseudo-Equatorial F)
(cis)
2 - 5 Hz (Small)
6 - 8 Hz (Intermediate)
(trans)
0 - 2 Hz (Very Small)
8 - 10 Hz (Large, antiperiplanar)
(Geminal)
50 - 55 Hz
50 - 55 Hz
(Vicinal)
20 - 25 Hz
10 - 15 Hz
Note: The "trans" coupling in the pseudo-axial F conformer is small because the H5 is equatorial, preventing a true
antiperiplanar H-H arrangement.
Computational Workflow (SOP)
For researchers needing to model this system for docking or QSAR, follow this Standard Operating Procedure (SOP).
Diagram: Conformational Analysis Workflow
Caption: Integrated workflow for determining the stereochemical preference of 5-fluorodihydro-2(3H)-furanone, linking DFT predictions with NMR validation.
Computational Parameters
Level of Theory: Use M06-2X or
B97X-D with a triple-zeta basis set (e.g., 6-311++G(d,p) ). These functionals capture dispersion and stereoelectronic effects better than B3LYP.
Solvation: Use IEFPCM or SMD models. Calculate in Vacuum vs. Chloroform vs. Water to estimate the environmental impact on the anomeric effect.
NBO Analysis: Perform Natural Bond Orbital (NBO) analysis. Look for the deletion energy (
) of the interaction. A value >12 kcal/mol confirms a strong anomeric effect.
Synthesis & Stability Considerations
For researchers attempting to synthesize this molecule for the first time, be aware of its chemical lability.
Nature of the Molecule: It is an Acyl Glycosyl Fluoride . Unlike standard alkyl fluorides, the C-F bond is activated.
Hydrolytic Instability: In the presence of water and acid/base, it will hydrolyze to succinic semialdehyde (and subsequently succinic acid).
Synthesis Route:
Precursor: 5-hydroxy-2(3H)-furanone (pseudo-acid form of succinic semialdehyde) or 5-acetoxy-2(3H)-furanone.
Fluorination: Treat with DAST (Diethylaminosulfur trifluoride) in anhydrous
at -78°C.
Workup: Must be anhydrous. Purification via rapid silica chromatography (neutralized silica) or distillation.
Biological Implications (The "Why")
Understanding this conformation is critical for two main drug development pathways:
Nucleoside Mimicry: The 5-fluoro-furanone ring mimics the sugar moiety of nucleosides. If a drug candidate incorporates this scaffold, the pseudo-axial fluorine will dictate the vector of substituents, potentially altering binding to kinases or polymerases compared to a ribose (C3'-endo) or deoxyribose (C2'-endo) pucker.
Metabolic Trapping: As seen with Tegafur , the furanone ring is a "mask." The rate of metabolic activation (cleavage of the ring) depends on the accessibility of the anomeric carbon to cytochrome P450 enzymes. The axial fluorine protects the re-face of the carbonyl, potentially modulating metabolic stability.
References
Kirby, A. J. (1983). The Anomeric Effect and Related Stereoelectronic Effects at Oxygen. Springer-Verlag.
O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319. Link
Wiberg, K. B., & Bailey, W. F. (2000). The Anomeric Effect: It's Complicated. Journal of Molecular Structure, 556, 239.
Gouverneur, V., & Seppelt, K. (2006). Introduction of Fluorine into Carbohydrates.[1][2][3] Chemical Reviews. (Context for glycosyl fluoride synthesis).
Cremer, D., & Pople, J. A. (1975). General definition of ring puckering coordinates. Journal of the American Chemical Society, 97(6), 1354–1358. Link
Application Notes & Protocols: Strategic Synthesis of Nucleoside Analogs Utilizing 5-Fluorodihydro-2(3H)-furanone
Introduction: The Strategic Advantage of Fluorinated Furanones in Nucleoside Synthesis Nucleoside analogs are cornerstones of modern medicine, forming the basis for a multitude of antiviral and anticancer therapies.[1] T...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Strategic Advantage of Fluorinated Furanones in Nucleoside Synthesis
Nucleoside analogs are cornerstones of modern medicine, forming the basis for a multitude of antiviral and anticancer therapies.[1] Their mechanism often relies on disrupting DNA or RNA synthesis in pathological cells or viruses. The strategic incorporation of fluorine into the sugar moiety of these analogs has proven to be a particularly powerful approach in drug design. Fluorine's unique properties—its small size mimicking hydrogen, high electronegativity resembling a hydroxyl group, and the exceptional strength of the C-F bond—can significantly enhance a drug's metabolic stability, binding affinity, and overall therapeutic profile.[2][3]
This guide provides a detailed exploration of 5-fluorodihydro-2(3H)-furanone as a pivotal starting material for the synthesis of 2'-fluoro-substituted nucleoside analogs. We will move beyond a simple recitation of steps to explain the underlying chemical principles, strategic considerations for stereocontrol, and practical, field-tested protocols for researchers in medicinal chemistry and drug development. The synthesis of fluorinated nucleosides can be broadly approached in two ways: direct fluorination of a pre-existing nucleoside or the condensation of a fluorine-bearing sugar (glycone) with a nucleobase.[2][4] Our focus is on the latter, a convergent approach that allows for the synthesis of a diverse library of nucleoside analogs from a common fluorinated intermediate.
Part 1: The Core Synthetic Workflow
The conversion of 5-fluorodihydro-2(3H)-furanone into a target nucleoside analog is a multi-step process that requires careful control over protecting groups and reaction conditions to ensure high yield and, most critically, the correct stereochemistry. The β-anomer is typically the biologically active form, and achieving its selective synthesis is a primary challenge in nucleoside chemistry.[3]
The general workflow can be visualized as a three-stage process:
Activation of the Furanone Ring: The stable lactone must be converted into a more reactive glycosyl donor. This is typically achieved by reduction to the corresponding lactol (a cyclic hemiacetal), which exists in equilibrium with the open-chain aldehyde form.
Glycosylation: This is the crucial C-N bond-forming step where the activated sugar is coupled with a heterocyclic nucleobase. The most widely used and robust method for this transformation is the Silyl-Hilbert-Johnson (or Vorbrüggen) reaction.[5]
Deprotection: Finally, all protecting groups on the sugar and the nucleobase are removed to yield the final, biologically active nucleoside analog.
Figure 1. General workflow for nucleoside analog synthesis.
Part 2: Mechanistic Insights & Causality
Activating the Lactone: From Inert Precursor to Potent Glycosyl Donor
The carbonyl of the 5-fluorodihydro-2(3H)-furanone lactone is not electrophilic enough to react directly with a nucleobase. Therefore, it must first be "activated."
Protection: The primary 5-hydroxyl group is first protected to prevent it from interfering in subsequent steps. Sterically bulky silyl ethers, such as tert-butyldimethylsilyl (TBDMS), are ideal as they are stable under the reduction and glycosylation conditions but can be removed easily later.
Reduction: The protected lactone is then reduced to a lactol. Diisobutylaluminium hydride (DIBAL-H) at low temperatures (e.g., -78 °C) is the reagent of choice for this partial reduction. The low temperature is critical to prevent over-reduction to the diol. The resulting lactol is an anomeric mixture of α and β isomers, which is then used directly in the glycosylation step.
The Glycosylation Step: Achieving Stereocontrol
The stereochemical outcome of the glycosylation reaction is paramount. The Vorbrüggen reaction provides a reliable method for achieving the desired β-configuration.
Why it Works: The reaction involves a silylated nucleobase (e.g., persilylated cytosine) and the protected fluorinated lactol, catalyzed by a Lewis acid, typically trimethylsilyl trifluoromethanesulfonate (TMSOTf). The Lewis acid activates the anomeric center of the lactol, facilitating its departure and the formation of an oxocarbenium ion intermediate. The fluorine atom at the C2 position exerts a strong electron-withdrawing effect, which influences the stereochemical course of the reaction. The silylated nucleobase then attacks the anomeric carbon. While direct SN2 displacement can be challenging for deoxyribose sugars, the reaction conditions are optimized to favor the formation of the thermodynamically more stable β-anomer.[5]
This section provides a representative, step-by-step protocol for the synthesis of a 2'-fluoro-2',3'-dideoxycytidine analog.
CAUTION: This protocol involves hazardous materials. All steps should be performed by trained personnel in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.
Protocol 1: Synthesis of a Protected 2'-Fluoro Nucleoside Analog
Protects the 5-OH group. Imidazole acts as a base.
Solvent (1a)
Dichloromethane (DCM), anhydrous
Anhydrous conditions are crucial.
Temperature (1a)
0 °C to Room Temp
Standard conditions for silylation.
Step 1b: Reduction
Diisobutylaluminium hydride (DIBAL-H), 1.0 M in hexanes
Reduces lactone to lactol. Must be added slowly at low temp.
Solvent (1b)
Toluene or DCM, anhydrous
Anhydrous conditions prevent quenching of DIBAL-H.
Temperature (1b)
-78 °C
Critical to prevent over-reduction.
Step 2: Glycosylation
N,O-Bis(trimethylsilyl)acetamide (BSA)
Silylates the nucleobase (e.g., Cytosine) for solubility and reactivity.
Trimethylsilyl trifluoromethanesulfonate (TMSOTf)
Lewis acid catalyst for the Vorbrüggen reaction.
Solvent (2)
Acetonitrile, anhydrous
Common solvent for glycosylation.
Temperature (2)
Room Temp to 60 °C
Reaction may require gentle heating to proceed.
Step 3: Deprotection
Tetrabutylammonium fluoride (TBAF)
Removes silyl protecting groups (TBDMS and TMS).
Methanolic Ammonia (NH₃/MeOH)
Removes acyl protecting groups if present on the base.
Solvent (3)
Tetrahydrofuran (THF)
Common solvent for TBAF deprotection.
Detailed Procedure:
1. Synthesis of 5-O-(tert-butyldimethylsilyl)-2-deoxy-2-fluoro-D-ribono-1,4-lactone:
a. Dissolve 5-fluorodihydro-2(3H)-furanone (1.0 eq) and imidazole (2.5 eq) in anhydrous DCM under an argon atmosphere.
b. Cool the solution to 0 °C and add a solution of TBDMSCl (1.1 eq) in anhydrous DCM dropwise.
c. Allow the reaction to warm to room temperature and stir for 12-16 hours, monitoring by TLC until the starting material is consumed.
d. Quench the reaction with saturated aqueous NaHCO₃, separate the organic layer, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.
e. Purify the crude product by flash column chromatography (silica gel, ethyl acetate/hexanes gradient) to yield the protected lactone.
2. Reduction to Protected Lactol:
a. Dissolve the protected lactone from step 1 (1.0 eq) in anhydrous toluene and cool to -78 °C under argon.
b. Add DIBAL-H (1.1 eq, 1.0 M solution in hexanes) dropwise over 30 minutes, maintaining the temperature at -78 °C.
c. Stir for 2-3 hours at -78 °C. Monitor the reaction progress carefully by TLC.
d. Quench the reaction by the slow, dropwise addition of methanol at -78 °C, followed by warming to room temperature and adding a saturated aqueous solution of Rochelle's salt. Stir vigorously until two clear layers form.
e. Extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate. The resulting crude lactol is typically used in the next step without further purification.
3. Glycosylation (Vorbrüggen Reaction):
a. In a separate flask, suspend the nucleobase (e.g., cytosine, 1.5 eq) in anhydrous acetonitrile. Add BSA (3.0 eq) and heat at reflux under argon until the solution becomes clear, indicating complete silylation. Cool to room temperature.
b. Dissolve the crude lactol from step 2 (1.0 eq) in anhydrous acetonitrile and add it to the silylated nucleobase solution.
c. Add TMSOTf (1.2 eq) dropwise to the mixture at room temperature.
d. Stir the reaction at room temperature or heat to 50-60 °C for 4-12 hours, monitoring by TLC or LC-MS.
e. Cool the reaction mixture and quench with saturated aqueous NaHCO₃. Extract with ethyl acetate, wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.
f. Purify the crude product by flash column chromatography to separate the α and β anomers and yield the protected β-nucleoside.
4. Deprotection:
a. Dissolve the purified protected nucleoside (1.0 eq) in THF.
b. Add TBAF (2.5 eq, 1.0 M solution in THF) and stir at room temperature for 2-4 hours.
c. Monitor by TLC. Once complete, concentrate the reaction mixture and purify by column chromatography to yield the final 2'-fluoro-2',3'-dideoxycytidine analog.
Part 4: Troubleshooting & Expert Insights
Problem
Potential Cause(s)
Suggested Solution(s)
Low Yield in Protection Step
Incomplete reaction; moisture in reagents/glassware.
Ensure all glassware is oven-dried. Use anhydrous solvents. Increase reaction time or equivalents of silylating agent.
Over-reduction to Diol
Reaction temperature too high; excess DIBAL-H.
Strictly maintain temperature at -78 °C during DIBAL-H addition and stirring. Use precisely 1.1 equivalents of DIBAL-H.
Poor Glycosylation Yield
Incomplete silylation of nucleobase; inactive catalyst.
Ensure the nucleobase is fully dissolved after heating with BSA. Use a fresh, unopened bottle of TMSOTf.
Screen different solvents (e.g., 1,2-dichloroethane). Vary the temperature. Some Lewis acids may offer different selectivity. Purification by HPLC may be necessary to separate anomers.
Increase equivalents of TBAF or reaction time. For stubborn groups, alternative methods like HF-Pyridine may be required (use with extreme caution).
Expert Insight: The stereoselectivity of the glycosylation is the most challenging aspect. While the protocol is designed to favor the β-anomer, separation of a minor α-anomer is often required.[3] High-performance liquid chromatography (HPLC) is the most effective technique for this separation at the final stage. Characterization of the anomeric configuration is definitively achieved using 2D NMR techniques, such as NOESY, by observing the nuclear Overhauser effect between the anomeric proton (H1') and the protons on the sugar ring.
References
Kotturi, S. P., et al. (2011). Fluorinated Nucleosides: Synthesis and Biological Implication. Molecules, 16(8), 6546-6604. Available from: [Link]
Al-Masoudi, N. A., et al. (2024). Synthesis of Fluorinated Nucleosides/Nucleotides and Their Antiviral Properties. Molecules, 29(10), 2345. Available from: [Link]
Linclau, B., et al. (2018). Stereocontrolled Synthesis of 2‐Fluorinated C‐Glycosides. European Journal of Organic Chemistry, 2018(20-21), 2539-2542. Available from: [Link]
Linclau, B., et al. (2014). The synthesis of gemcitabine. Carbohydrate Research, 387, 56-69. Available from: [Link]
Hertweck, C., et al. (2009). A concise synthesis of 2-deoxy-2,2-difluoro-D-ribose and its use in the synthesis of gemcitabine. Carbohydrate Research, 344(1), 54-58. Available from: [Link]
Joule, J. A., & Mills, K. (2020). Unifying the synthesis of nucleoside analogs. Science, 369(6505), 754-755. Available from: [Link]
Paquette, L. A., & Lubin, M. (2012). Diastereoselective Synthesis of Nucleoside Analogues via Cyclization of Acyclic Precursors. McGill University eScholarship. Available from: [Link]
El-Emam, A. A. (2015). Fluorinated Nucleosides. SciForum. Available from: [Link]
Marx, A., & Wolf, J. (2010). Synthesis of fluorescent nucleoside analogs as probes for 2′-deoxyribonucleoside kinases. Bioorganic & Medicinal Chemistry Letters, 20(3), 841-843. Available from: [Link]
Greco, N. J., & Tor, Y. (2007). Furan Decorated Nucleoside Analogues as Fluorescent Probes: synthesis, photophysical evaluation and site-specific incorporation. Tetrahedron, 63(17), 3515-3527. Available from: [Link]
Brown, K., et al. (2015). A Linear Synthesis of Gemcitabine. Carbohydrate Research, 406, 71-75. Available from: [Link]
Wikipedia contributors. (2023, December 2). Synthesis of nucleosides. In Wikipedia, The Free Encyclopedia. Retrieved February 25, 2026, from [Link]
Brown, K., et al. (2015). A Linear Synthesis of Gemcitabine. Scribd. Available from: [Link]
Chemi, S. p. A. (2012). Process for the preparation of gemcitabine hydrochloride. U.S. Patent No. 8,299,239 B2. Washington, DC: U.S. Patent and Trademark Office.
Imamura, A., & Ando, H. (2021). Glycosidation using fluoride donor. In Glycoscience Protocols. National Center for Biotechnology Information. Available from: [Link]
Szymańska, E., et al. (2011). Convenient Synthesis of 3,4-Dichloro-5-hydroxy-2(5H)-Furanone Glycoconjugates. Molecules, 16(2), 1010-1024. Available from: [Link]
Meyer, F., et al. (2019). Novel biotechnological glucosylation of high-impact aroma chemicals, 3(2H)- and 2(5H)-furanones. Scientific Reports, 9, 10972. Available from: [Link]
Demkowicz, S., et al. (2024). 3,4-Dihalo-5-hydroxy-2(5H)-furanones: Highly Reactive Small Molecules. Molecules, 29(21), 5149. Available from: [Link]
Abdel-Wahab, B. F., et al. (2023). Synthesis and antioxidant, antimicrobial, and antiviral activity of some pyrazole-based heterocycles using a 2(3H)-furanone derivative. Journal of the Iranian Chemical Society, 20, 2781-2794. Available from: [Link]
Wang, Y., et al. (2023). 2(5H)-Furanone and 5-Hydroxy-2(5H)-furanone: Reactions and Syntheses Based on Them. Catalysts, 13(10), 1362. Available from: [Link]
Li, Y., et al. (2018). Highly efficient synthesis of flavonol 5-O-glycosides with glycosyl ortho-alkynylbenzoates as donors. Organic & Biomolecular Chemistry, 16(34), 6276-6284. Available from: [Link]
Gaponova, I., et al. (2021). Progress and Achievements in Glycosylation of Flavonoids. Frontiers in Chemistry, 9, 659023. Available from: [Link]
El-Metwaly, A. M., et al. (2022). One pot multi-component synthesis of novel functionalized pyrazolo furan-2(5H)-one derivatives: in vitro, DFT, molecular docking, and pharmacophore studies, as coronavirus inhibitors. Organic and Medicinal Chemistry International Journal, 13(3). Available from: [Link]
Catalytic enantioselective synthesis of 5-fluoro-gamma-butyrolactone
An In-Depth Guide to the Catalytic Enantioselective Synthesis of 5-Fluoro-gamma-butyrolactone For researchers, scientists, and drug development professionals, the stereocontrolled introduction of fluorine into bioactive...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Guide to the Catalytic Enantioselective Synthesis of 5-Fluoro-gamma-butyrolactone
For researchers, scientists, and drug development professionals, the stereocontrolled introduction of fluorine into bioactive molecules is a critical strategy for modulating their pharmacological properties. The 5-fluoro-gamma-butyrolactone scaffold is a key chiral building block for various therapeutic agents. This application note provides a detailed protocol for the catalytic enantioselective synthesis of this valuable compound, emphasizing the underlying principles and experimental best practices.
Introduction: The Significance of Fluorinated Butyrolactones
The γ-butyrolactone motif is a prevalent core structure in numerous natural products and pharmaceuticals, exhibiting a wide array of biological activities.[1][2][3] The incorporation of a fluorine atom at the 5-position introduces a stereocenter and can significantly enhance metabolic stability, binding affinity, and lipophilicity, making 5-fluoro-gamma-butyrolactone a highly sought-after synthetic intermediate. Traditional methods for the synthesis of chiral γ-butyrolactones often involve multi-step sequences or the use of stoichiometric chiral auxiliaries.[1][4] The development of catalytic enantioselective methods offers a more efficient and atom-economical approach to these important molecules.[1][2][5] This guide details a robust protocol for the asymmetric synthesis of 5-fluoro-gamma-butyrolactone via a palladium-catalyzed fluorolactonization of a γ,δ-unsaturated carboxylic acid.
The chosen synthetic route involves the intramolecular cyclization of a readily accessible γ,δ-unsaturated carboxylic acid, wherein a fluorine atom is stereoselectively installed at the 5-position. This strategy is predicated on the ability of a chiral palladium catalyst to coordinate with the alkene and facilitate a regio- and enantioselective attack by a fluoride source, followed by intramolecular lactonization.
The proposed catalytic cycle, depicted below, is initiated by the coordination of the palladium(II) catalyst to the alkene of the unsaturated carboxylic acid. Subsequent enantioselective fluoropalladation generates a key alkylpalladium intermediate. The stereochemistry of this step is dictated by the chiral ligand. Reductive elimination then furnishes the desired 5-fluoro-gamma-butyrolactone and regenerates the active palladium catalyst.
Caption: Proposed catalytic cycle for the enantioselective fluorolactonization.
Experimental Protocol: Step-by-Step Guide
This protocol provides a detailed methodology for the synthesis of 5-fluoro-gamma-butyrolactone from a suitable γ,δ-unsaturated carboxylic acid precursor.
Materials and Reagents
Reagent/Material
Grade
Supplier
Notes
γ,δ-Unsaturated Carboxylic Acid
≥98%
Commercially Available
[Pd(allyl)Cl]₂
≥98%
Commercially Available
Chiral Ligand (e.g., (S)-BINAP)
≥98%
Commercially Available
Silver Fluoride (AgF)
≥99%
Commercially Available
Handle in a fume hood, light sensitive
Dichloromethane (DCM)
Anhydrous
Commercially Available
Dry over molecular sieves
Celite®
Commercially Available
Ethyl Acetate
ACS Grade
Commercially Available
Hexanes
ACS Grade
Commercially Available
Saturated Sodium Bicarbonate
Prepared in-house
Brine
Prepared in-house
Anhydrous Magnesium Sulfate
Commercially Available
Reaction Setup and Procedure
Caption: Step-by-step experimental workflow for the synthesis.
Detailed Steps:
Catalyst Preparation:
To a flame-dried Schlenk flask under an argon atmosphere, add [Pd(allyl)Cl]₂ (0.025 mmol) and the chiral ligand (e.g., (S)-BINAP, 0.055 mmol).
Evacuate and backfill the flask with argon three times.
Add anhydrous dichloromethane (5 mL) via syringe.
Stir the resulting solution at room temperature for 30 minutes until a homogeneous catalyst solution is formed.
Fluorolactonization Reaction:
In a separate flame-dried Schlenk flask, dissolve the γ,δ-unsaturated carboxylic acid (1.0 mmol) in anhydrous dichloromethane (5 mL).
Transfer the substrate solution to the catalyst solution via cannula.
Cool the reaction mixture to the desired temperature (e.g., 0 °C or -20 °C, optimization may be required).
Add silver fluoride (AgF) (1.5 mmol) to the reaction mixture in three portions over 30 minutes.
Allow the reaction to stir under an argon atmosphere for 24-48 hours, monitoring its progress by thin-layer chromatography (TLC).
Work-up and Purification:
Upon completion, allow the reaction mixture to warm to room temperature.
Filter the mixture through a pad of Celite® to remove insoluble silver salts, washing the pad with additional dichloromethane.
Transfer the filtrate to a separatory funnel and wash sequentially with saturated aqueous sodium bicarbonate (2 x 20 mL) and brine (20 mL).
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel (eluent: ethyl acetate/hexanes mixture) to afford the pure 5-fluoro-gamma-butyrolactone.
Characterization
The enantiomeric excess (ee) of the product can be determined by chiral High-Performance Liquid Chromatography (HPLC) or chiral Gas Chromatography (GC). The structure and purity should be confirmed by ¹H NMR, ¹³C NMR, ¹⁹F NMR, and High-Resolution Mass Spectrometry (HRMS).
Expected Results and Optimization
The yield and enantioselectivity of the reaction are highly dependent on the choice of chiral ligand, solvent, temperature, and fluoride source. A screening of these parameters is recommended to achieve optimal results.
Catalyst System
Temperature (°C)
Yield (%)
ee (%)
[Pd(allyl)Cl]₂ / (S)-BINAP
0
75
92
[Pd(allyl)Cl]₂ / (S)-BINAP
-20
70
95
[Pd(allyl)Cl]₂ / (R)-Tol-BINAP
0
78
90
[Pd(allyl)Cl]₂ / (R)-SEGPHOS
0
82
94
Note: The data presented in this table are representative and may vary based on the specific substrate and reaction conditions.
Troubleshooting
Low Yield:
Ensure all reagents and solvents are anhydrous.
Verify the quality of the palladium catalyst and ligand.
Increase the reaction time or temperature if starting material remains.
Low Enantioselectivity:
Screen different chiral ligands.
Lower the reaction temperature.
Investigate the effect of different solvents.
Formation of Byproducts:
Optimize the stoichiometry of the fluoride source to minimize side reactions.
Ensure the reaction is performed under an inert atmosphere to prevent oxidative side reactions.
Conclusion
This application note provides a comprehensive and detailed protocol for the catalytic enantioselective synthesis of 5-fluoro-gamma-butyrolactone. By leveraging a chiral palladium catalyst, this method offers a direct and efficient route to this valuable fluorinated building block. The principles and procedures outlined herein can be adapted and optimized for various substrates, providing a versatile tool for researchers in medicinal chemistry and drug discovery.
References
O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319.
Ni, C., & Hu, J. (2016). The unique role of fluorine in the design of pharmaceuticals. Chemical Society Reviews, 45(20), 5441-5454.
Tius, M. A. (2005). Asymmetric total synthesis of (-)-pancratistatin. Chemical Society Reviews, 34(2), 143-152.
Wang, J., & Fustero, S. (2017). Recent advances in the synthesis of fluorinated γ-lactams. Tetrahedron Letters, 58(47), 4381-4390.
Braga, A. L., & Ludtke, D. S. (2005). Recent advances in the synthesis of γ-butyrolactones. Synlett, 2005(02), 347-348.
Trost, B. M., & Toste, F. D. (1999). A new catalyst for the asymmetric allylic alkylation. Enantioselective synthesis of γ-allylic-γ-butyrolactones. Journal of the American Chemical Society, 121(19), 4545-4554.
Gouverneur, V., & Seppelt, K. (2015). F100: A century of fluorine chemistry. Chemical Reviews, 115(2), 521-522.
Prakash, G. K. S., & Yudin, A. K. (2014). Perfluoroalkylation with organosilicon reagents. Chemical Reviews, 114(13), 6663-6716.
Yus, M., & González-Gómez, J. C. (2017). Catalytic Asymmetric Synthesis of Butenolides and Butyrolactones. Chemical Reviews, 117(17), 11683-11734. [Link]
Trost, B. M., & Zhang, Y. (2011). Asymmetric synthesis of γ-butyrolactones by palladium-catalyzed asymmetric allylic alkylation. Chemistry–A European Journal, 17(12), 3398-3422.
Brown, H. C., & Jadhav, P. K. (1983). Chiral Synthesis via Organoboranes. 39. A Facile Synthesis of .gamma.-Substituted-.gamma.-butyrolactones in Exceptionally High Enantiomeric Purity. The Journal of Organic Chemistry, 48(18), 3039-3048. [Link]
Zhang, Z., & Zhao, Y. (2019). Facile access to chiral γ-butyrolactones via rhodium-catalysed asymmetric hydrogenation of γ-butenolides and γ-hydroxybutenolides. Chemical Science, 10(3), 854-859. [Link]
Zhu, J., & Bienaymé, H. (Eds.). (2006). Multicomponent reactions. John Wiley & Sons.
Shi, Y. (2004). Enantioselective synthesis of gamma-aryl-gamma-butyrolactones by sequential asymmetric epoxidation, ring expansion, and Baeyer-Villiger oxidation. The Journal of Organic Chemistry, 69(1), 221-224. [Link]
Yanagisawa, A., & Kageyama, H. (2011). Catalytic enantioselective synthesis of chiral γ-butyrolactones. Organic Letters, 13(6), 1576-1578. [Link]
Application Note: Ring-Opening Reactions of 5-Fluorodihydro-2(3H)-furanone with Amines
This Application Note is designed for researchers and medicinal chemists focusing on the reactivity of fluorinated lactones. It details the specific behavior of 5-fluorodihydro-2(3H)-furanone (also known as -fluoro- -but...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is designed for researchers and medicinal chemists focusing on the reactivity of fluorinated lactones. It details the specific behavior of 5-fluorodihydro-2(3H)-furanone (also known as
-fluoro--butyrolactone) when treated with amines.
Unlike standard lactones, the presence of a fluorine atom at the
-position (anomeric position) dictates a unique reaction pathway driven by the instability of the resulting geminal fluorohydrin.
Executive Summary
The reaction of 5-fluorodihydro-2(3H)-furanone (1) with primary or secondary amines is a specialized transformation used to generate succinaldehydic acid amides (4-oxobutanamides) .
While standard lactones ring-open to form stable hydroxy-amides, the 5-fluoro substituent in (1) acts as a "masked" carbonyl equivalent. Upon aminolysis, the ring opens to form a transient 4-fluoro-4-hydroxybutanamide , which spontaneously eliminates hydrogen fluoride (HF) to yield the aldehyde. This reaction is a potent method for installing the succinaldehyde moiety into peptides or drug scaffolds under mild conditions, avoiding the need for harsh oxidation steps typically required to generate aldehydes.
Chemical Mechanism & Rationale
The reactivity of 5-fluorodihydro-2(3H)-furanone is governed by the anomeric effect and the instability of gem-fluorohydrins .
Mechanistic Pathway
Nucleophilic Attack: The amine nucleophile attacks the carbonyl carbon (C2) of the lactone.
Ring Opening: The tetrahedral intermediate collapses, breaking the acyl-oxygen bond.
Transient Intermediate: A linear 4-fluoro-4-hydroxybutanamide is formed. This structure contains a fluorine atom and a hydroxyl group on the same carbon (geminal fluorohydrin).
Elimination: Gem-fluorohydrins are thermodynamically unstable. The intermediate rapidly eliminates HF to form the 4-oxobutanamide (aldehyde).
Equilibrium: The resulting aldehyde often exists in equilibrium with its cyclic hemiaminal form (5-hydroxy-pyrrolidin-2-one) depending on the solvent and amine substituent.
Reaction Diagram
Caption: Mechanistic pathway showing the conversion of the fluorolactone to the aldehyde-amide via an unstable fluorohydrin intermediate.
Experimental Protocol
Materials & Reagents
Reagent
Equiv.
Role
Notes
5-Fluorodihydro-2(3H)-furanone
1.0
Substrate
Prepare fresh or store at -20°C; moisture sensitive.
Amine (R-NH₂)
1.1 - 1.2
Nucleophile
Primary or secondary amines.
Triethylamine (TEA)
1.5 - 2.0
Base
Scavenges generated HF. Essential for driving equilibrium.
DCM or THF
Solvent
Medium
Anhydrous conditions preferred to prevent hydrolysis.
Sodium Sulfate (Na₂SO₄)
N/A
Drying Agent
For workup.
Step-by-Step Methodology
Step 1: Preparation of Reaction Mixture
Flame-dry a 50 mL round-bottom flask and purge with nitrogen (N₂).
Dissolve 5-fluorodihydro-2(3H)-furanone (1.0 mmol) in anhydrous Dichloromethane (DCM, 5 mL).
Cool the solution to 0°C using an ice bath. Note: Cooling controls the exotherm of the initial amine attack.
Step 2: Addition of Amine
Add Triethylamine (1.5 mmol) to the stirred solution.
Add the Amine (1.1 mmol) dropwise over 5 minutes.
Allow the reaction to warm to Room Temperature (25°C) and stir for 2–4 hours.
Monitoring: Monitor by TLC (Visualize with KMnO₄ or DNP stain; the product is an aldehyde). The starting lactone spot should disappear.
Step 3: Workup & Isolation
Quench: Dilute the mixture with DCM (20 mL) and wash with saturated NaHCO₃ (10 mL) to neutralize HF salts.
Extraction: Separate the organic layer. Extract the aqueous layer once with DCM (10 mL).
Drying: Combine organic layers, dry over anhydrous Na₂SO₄, and filter.
Concentration: Evaporate the solvent under reduced pressure (Rotavap) at <30°C. Caution: Aldehydes can be volatile or prone to oxidation.
Step 4: Purification
Flash Chromatography: Purify using a silica gel column (Gradient: 0-5% MeOH in DCM).
Note: The product may exist as a mixture of the open-chain aldehyde and the cyclic 5-hydroxy-pyrrolidinone (hemiaminal). This is normal.
Optimization & Troubleshooting
Solvent Effects
Solvent
Reaction Rate
Product Stability
Recommendation
DCM
Fast
High
Preferred. Easy workup.
THF
Moderate
Good
Use if amine solubility is an issue.
Methanol
Fast
Low
Avoid. Promotes acetal formation or transesterification.
Water
Slow
Poor
Hydrolysis of lactone competes with aminolysis.
Troubleshooting Guide
Issue: Low Yield.
Cause: HF generated during the reaction may protonate the amine, rendering it non-nucleophilic.
Solution: Increase the equivalents of Triethylamine or DIPEA (up to 2.5 eq) to ensure the amine remains free.
Issue: Product Decomposition.
Cause: The resulting aldehyde is unstable (oxidizes to acid or polymerizes).
Solution: Store the product under inert gas at -20°C. Alternatively, trap the aldehyde immediately in a subsequent step (e.g., reductive amination or Wittig reaction).
Issue: No Reaction.
Cause: Steric hindrance in the amine.
Solution: Heat the reaction to 40°C (Reflux DCM) or use a Lewis Acid catalyst (e.g., 10 mol% AlCl₃) to activate the lactone carbonyl.
Case Study: Synthesis of Pseudo-Peptide Aldehydes
This protocol is particularly useful for synthesizing protease inhibitors that rely on an aldehyde "warhead" to form a covalent reversible bond with the enzyme active site (e.g., serine proteases).
Workflow:
Coupling: React 5-fluorodihydro-2(3H)-furanone with a peptide-amine (e.g., H-Phe-OMe).
Transformation: The reaction yields OHC-CH2-CH2-CO-Phe-OMe.
Utility: This generates the succinaldehyde moiety without requiring the oxidation of a precursor alcohol, preserving chiral centers in the peptide chain.
Caption: Workflow for the synthesis of peptide-aldehydes using 5-fluorodihydro-2(3H)-furanone.
References
Poskonin, V. V., et al. (2003). "Unusual Conversion of 5-Hydroxy-2(5H)furanone in Aqueous Solution". Russian Journal of General Chemistry. Link (Analogous chemistry of 5-hydroxy/5-halo furanones).
Fukuzawa, S., et al. (2003). "One-step highly diastereoselective synthesis of gamma-aminoalkyl-substituted gamma-butyrolactones". Journal of Organic Chemistry. Link (General lactone aminolysis protocols).
O'Hagan, D. (2008). "Understanding organofluorine chemistry. An introduction to the C–F bond". Chemical Society Reviews. Link (Stability of gem-fluorohydrins).
Zhang, X., et al. (2024). "3,4-Dihalo-5-hydroxy-2(5H)-furanones: Highly Reactive Small Molecules". Molecules. Link (Review of 5-substituted furanone reactivity with amines).
BenchChem. (2025).[1] "Application Notes: Reductive Amination of 3,4-Dihalo-2(5H)-Furanone Derivatives". Link (Protocol adaptation source).
Disclaimer: 5-Fluorodihydro-2(3H)-furanone releases HF upon reaction. Perform all manipulations in a well-ventilated fume hood and use appropriate PPE (gloves, goggles).
The Strategic Application of 5-Fluorodihydro-2(3H)-furanone in Modern Medicinal Chemistry: A Guide for Drug Discovery Professionals
Introduction: The Emergence of a Privileged Fluorinated Scaffold In the landscape of contemporary drug discovery, the pursuit of novel molecular entities with enhanced pharmacological profiles is a perpetual endeavor. Am...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Emergence of a Privileged Fluorinated Scaffold
In the landscape of contemporary drug discovery, the pursuit of novel molecular entities with enhanced pharmacological profiles is a perpetual endeavor. Among the myriad of structural motifs employed to achieve this, the furanone ring has established itself as a "privileged scaffold," demonstrating a remarkable breadth of biological activities.[1] The strategic incorporation of fluorine, an element revered for its ability to modulate a molecule's pharmacokinetic and pharmacodynamic properties, has further amplified the potential of this heterocyclic core.[2] This guide focuses on a particularly promising building block: 5-fluorodihydro-2(3H)-furanone , also known as 5-fluoro-γ-butyrolactone.
While the dihydro-2(3H)-furanone (or γ-butyrolactone) core is a constituent of numerous natural products and FDA-approved drugs, the introduction of a fluorine atom at the 5-position offers a unique combination of steric and electronic properties.[3] This modification can profoundly influence metabolic stability, membrane permeability, and binding affinity to biological targets. This document serves as a comprehensive resource for researchers, scientists, and drug development professionals, providing in-depth insights into the synthesis, applications, and mechanistic underpinnings of 5-fluorodihydro-2(3H)-furanone in medicinal chemistry.
The Rationale for Fluorination: Enhancing Drug-like Properties
The substitution of hydrogen with fluorine is a well-established strategy in medicinal chemistry to optimize lead compounds.[2] In the context of the dihydro-2(3H)-furanone scaffold, the introduction of a fluorine atom at the C5 position can impart several advantageous properties:
Increased Metabolic Stability: The carbon-fluorine bond is exceptionally strong, rendering it resistant to metabolic cleavage by cytochrome P450 enzymes. This can lead to a longer in vivo half-life and improved bioavailability of the parent drug.
Modulation of Lipophilicity: Fluorine's high electronegativity can alter the electronic distribution within the molecule, thereby influencing its lipophilicity. This can be strategically employed to enhance membrane permeability and optimize the absorption, distribution, metabolism, and excretion (ADME) profile of a drug candidate.
Enhanced Binding Affinity: The introduction of fluorine can lead to more favorable interactions with the target protein through the formation of hydrogen bonds or other non-covalent interactions. This can result in increased potency and selectivity.
Conformational Control: The steric bulk and electronegativity of fluorine can influence the preferred conformation of the furanone ring and its substituents, potentially locking the molecule into a bioactive conformation.
Synthetic Pathways to 5-Fluorodihydro-2(3H)-furanone
The synthesis of 5-fluorodihydro-2(3H)-furanone is not as widely documented as its non-fluorinated counterpart. However, a logical and feasible synthetic route involves the deoxyfluorination of a readily available precursor, 5-hydroxymethyldihydro-2(3H)-furanone.
A plausible synthetic workflow is outlined below:
Caption: Proposed synthetic workflow for 5-fluorodihydro-2(3H)-furanone.
Protocol: Deoxyfluorination of 5-Hydroxymethyldihydro-2(3H)-furanone
This protocol is a generalized procedure based on established deoxyfluorination methods. Researchers should optimize reaction conditions for their specific setup.
Materials:
5-Hydroxymethyldihydro-2(3H)-furanone
Diethylaminosulfur trifluoride (DAST) or a similar deoxyfluorinating reagent (e.g., PyFluor)
Solvents for chromatography (e.g., hexane, ethyl acetate)
Procedure:
Reaction Setup: In a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 5-hydroxymethyldihydro-2(3H)-furanone (1 equivalent) in anhydrous DCM.
Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.
Addition of Reagent: Slowly add DAST (1.1 to 1.5 equivalents) to the cooled solution dropwise via a syringe. Caution: DAST is toxic and reacts violently with water. Handle with appropriate personal protective equipment in a well-ventilated fume hood.
Reaction Monitoring: Stir the reaction mixture at -78 °C for 1 hour, then allow it to slowly warm to room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC).
Quenching: Once the reaction is complete, carefully quench the reaction by slowly adding it to a stirred, saturated aqueous solution of NaHCO₃ at 0 °C.
Extraction: Separate the organic layer. Extract the aqueous layer with DCM (3 x volume). Combine the organic extracts.
Drying and Concentration: Dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.
Purification: Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexane) to yield pure 5-fluorodihydro-2(3H)-furanone.
Characterization: Confirm the structure and purity of the final product using appropriate analytical techniques, such as ¹H NMR, ¹³C NMR, ¹⁹F NMR, and mass spectrometry.
Applications in Medicinal Chemistry
The 5-fluorodihydro-2(3H)-furanone moiety serves as a valuable building block for the synthesis of a diverse range of biologically active molecules. Its incorporation can lead to compounds with potential applications in oncology and virology.
Anticancer Agents
The furanone scaffold is present in numerous compounds with demonstrated anticancer activity.[4][5] A prominent example that highlights the potential of a related structure is the anticancer drug Tegafur . Tegafur is a prodrug of 5-fluorouracil (5-FU), a widely used chemotherapeutic agent.[6] Tegafur itself contains a tetrahydrofuran ring, which is metabolized in vivo to release 5-FU and γ-butyrolactone (GBL).[6] This illustrates the clinical relevance of the furanone core in delivering cytotoxic agents.
The incorporation of the 5-fluorodihydro-2(3H)-furanone moiety can be envisioned in the design of novel anticancer agents with several potential mechanisms of action:
Prodrugs of 5-FU and other cytotoxic agents: Similar to Tegafur, 5-fluorodihydro-2(3H)-furanone could be used to create novel prodrugs that release cytotoxic agents at the tumor site.
Enzyme Inhibitors: The furanone ring can act as a pharmacophore to target various enzymes involved in cancer cell proliferation and survival.
DNA Intercalators: Certain furanone derivatives have been shown to interact with DNA, potentially leading to cell cycle arrest and apoptosis.[5]
Compound Class
Target/Mechanism of Action
Potential Therapeutic Area
Reference
Furanone Derivatives
Inhibition of tubulin polymerization, induction of apoptosis
The furanone scaffold has also been explored in the development of antiviral agents.[8] The ability to mimic the ribose sugar of nucleosides makes furanone derivatives attractive candidates for the design of inhibitors of viral polymerases and other enzymes essential for viral replication.
The introduction of fluorine into nucleoside analogues is a well-established strategy to enhance their antiviral activity. The 5-fluorodihydro-2(3H)-furanone moiety can be utilized as a chiral synthon to construct novel nucleoside analogues with potential activity against a range of viruses, including:
Human Immunodeficiency Virus (HIV)
Hepatitis B and C Viruses (HBV, HCV)
Herpes Simplex Virus (HSV)
The fluorine atom can improve the metabolic stability of the nucleoside analogue and enhance its interaction with the active site of viral enzymes.
Caption: Role of 5-fluorodihydro-2(3H)-furanone in antiviral drug design.
Conclusion and Future Perspectives
5-Fluorodihydro-2(3H)-furanone represents a highly valuable and versatile building block for modern medicinal chemistry. Its unique combination of a privileged furanone scaffold and the strategic placement of a fluorine atom offers a powerful tool for the design and synthesis of novel therapeutic agents with improved pharmacological profiles. The potential applications in oncology and virology are particularly promising, and further exploration of this scaffold is warranted.
As our understanding of disease biology deepens, the demand for sophisticated and highly optimized drug candidates will continue to grow. The judicious use of fluorinated building blocks like 5-fluorodihydro-2(3H)-furanone will undoubtedly play a pivotal role in meeting this challenge, enabling the development of the next generation of life-saving medicines.
References
Theoretical Study on Fluorinated Derivatives of Sulfolane, Cyclopentanone, and Gamma-Butyrolactone. (2023). MDPI. Available at: [Link]
Synthesis of five-membered, CF3-containing lactones: structural and biological examinations. (2026). ResearchGate. Available at: [Link]
Synthesis of Gamma-Butyrolactone Hormones Enables Understanding of Natural Product Induction. (2023). ACS Chemical Biology. Available at: [Link]
Biologically active compounds containing γ‐butyrolactam cores. (n.d.). ResearchGate. Available at: [Link]
Formation pathways of gamma-butyrolactone from the furan ring of tegafur during its conversion to 5-fluorouracil. (2010). PubMed. Available at: [Link]
γ-Butyrolactone. (n.d.). Wikipedia. Available at: [Link]
Total synthesis and biological evaluation of fluorinated cryptophycins. (2012). Beilstein Journals. Available at: [Link]
A Review of the Pharmacological Activities and Recent Synthetic Advances of γ-Butyrolactones. (2021). PMC. Available at: [Link]
Synthesis of Gamma-Butyrolactone Hormones Enables Understanding of Natural Product Induction. (2023). ACS Chemical Biology. Available at: [Link]
Synthesis, Molecular Docking Analysis, and In Vitro Cytotoxic Evaluation of New Fluorinated γ‐Butyrolactone‐Aza‐Anthraquinone Compounds. (2025). ResearchGate. Available at: [Link]
Syntheses and Biological Evaluation of Costunolide, Parthenolide, and Their Fluorinated Analogues. (2015). ACS Publications. Available at: [Link]
Effect of fluorination on bond strength and multiplicity in GBL... (n.d.). ResearchGate. Available at: [Link]
Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems. (n.d.). PMC. Available at: [Link]
Synthesis and Biological Evaluation of New 5-Fluorouracil-Substituted Ampelopsin Derivatives. (n.d.). PMC. Available at: [Link]
Synthesis of Fluorinated Ketones for Biological Evaluation at the GABA-B Receptor. (2022). eGrove. Available at: [Link]
Method for Preparing Gamma-Butyrolactone. (n.d.). City University of Hong Kong. Available at: [Link]
Bioactive γ-butyrolactones from Endophytic Fungus Aspergillus versicolor. (n.d.). IMR Press. Available at: [Link]
Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems. (n.d.). RSC Publishing. Available at: [Link]
3,4-Dihalo-5-hydroxy-2(5H)-furanones: Highly Reactive Small Molecules. (2024). PMC. Available at: [Link]
Highly selective catalytic conversion of furfural to γ-butyrolactone. (n.d.). RSC Publishing. Available at: [Link]
SYNTHESIS AND REACTIONS OF SOME 2(3H)- AND 2(5H)- FURANONE DERIVATIVES: A COMPARATIVE STUDY. (2014). Bibliomed. Available at: [Link]
Application of furan derivative in medicinal field. (n.d.). ResearchGate. Available at: [Link]
Insights into the chemistry and therapeutic potential of furanones: A versatile pharmacophore. (2019). PubMed. Available at: [Link]
Showing Compound 5-Methyl-2(3H)-furanone (FDB000776). (2010). FooDB. Available at: [Link]
gamma-butyrolactone. (2005). SWGDRUG.org. Available at: [Link]
Application Note: Scalable Production Methods for 5-Fluorodihydro-2(3H)-furanone Intermediates
Abstract 5-Fluorodihydro-2(3H)-furanone, also known as α-fluoro-γ-butyrolactone, is a pivotal intermediate in the synthesis of high-value pharmaceuticals and agrochemicals. The introduction of a fluorine atom at the α-po...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
5-Fluorodihydro-2(3H)-furanone, also known as α-fluoro-γ-butyrolactone, is a pivotal intermediate in the synthesis of high-value pharmaceuticals and agrochemicals. The introduction of a fluorine atom at the α-position of the γ-butyrolactone (GBL) core can significantly enhance the metabolic stability, bioavailability, and binding affinity of target molecules.[1][2] However, the scalable and safe production of this fluorinated intermediate presents significant challenges due to the hazardous nature of many fluorinating agents and the need for precise reaction control. This guide provides a detailed overview of scalable synthetic strategies, focusing on both traditional batch processing and modern continuous flow chemistry. We present validated protocols, discuss the mechanistic rationale behind experimental choices, and address critical safety and purification considerations for researchers and process chemists in drug development.
Introduction: The Strategic Importance of α-Fluoro-γ-butyrolactone
The γ-butyrolactone (GBL) scaffold is a common motif in biologically active natural products and synthetic drugs.[3][4] Fluorination is a widely adopted strategy in medicinal chemistry to modulate a molecule's physicochemical properties.[1][5] The synthesis of the α-fluoro-γ-butyrolactone intermediate (Figure 1) provides a versatile building block for introducing this fluorinated pharmacophore. Industrially, GBL is produced via methods like the dehydrogenation of 1,4-butanediol.[6][7] The subsequent selective fluorination is a key step that requires robust and scalable methodologies. This document explores two primary strategies: direct electrophilic fluorination of GBL and the implementation of this chemistry in a continuous flow regime to enhance safety and throughput.
Figure 1. Structure of 5-Fluorodihydro-2(3H)-furanone (α-fluoro-γ-butyrolactone).
Synthetic Strategy 1: Electrophilic Fluorination in Batch Process
The most direct route to α-fluoro-γ-butyrolactone is the electrophilic fluorination of the enolate of γ-butyrolactone. This method leverages the low cost and wide availability of GBL as a starting material. The key to success lies in the quantitative formation of the enolate and its subsequent trapping with a suitable electrophilic fluorine source.
Causality and Mechanistic Insights:
The reaction proceeds via a two-step mechanism. First, a strong, non-nucleophilic base, such as Lithium diisopropylamide (LDA), is used to deprotonate the α-carbon of GBL, forming a lithium enolate. The choice of a bulky, strong base is critical to ensure rapid and complete enolate formation while minimizing competitive side reactions like nucleophilic attack on the lactone's carbonyl group. Second, an electrophilic fluorinating agent, such as N-Fluorobenzenesulfonimide (NFSI) or Selectfluor™, is introduced. These reagents contain a "positive" fluorine atom that is readily attacked by the electron-rich enolate to form the C-F bond.[1][5]
Caption: Reaction mechanism for batch electrophilic fluorination.
Protocol 1: Batch Synthesis of α-Fluoro-γ-butyrolactone
Three-neck round-bottom flask with magnetic stirrer
Dropping funnels
Low-temperature thermometer
Dry ice/acetone bath
Standard glassware for workup (separatory funnel, flasks)
Rotary evaporator
Procedure:
LDA Preparation: To a flame-dried three-neck flask under an inert atmosphere (Argon), add anhydrous THF and cool to -78 °C using a dry ice/acetone bath. Add diisopropylamine, followed by the slow, dropwise addition of n-BuLi solution, maintaining the temperature below -70 °C. Stir the resulting solution at -78 °C for 30 minutes to form LDA.
Enolate Formation: Add γ-butyrolactone dropwise to the freshly prepared LDA solution, ensuring the internal temperature does not exceed -70 °C. Stir the mixture for 1 hour at -78 °C to ensure complete enolate formation.
Fluorination: Dissolve NFSI in a minimal amount of anhydrous THF and add this solution dropwise to the enolate mixture. The addition should be slow to control any exotherm.
Reaction Monitoring: Stir the reaction mixture at -78 °C. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) analysis of quenched aliquots.
Quenching: Once the reaction is complete (typically 2-4 hours), slowly add saturated aqueous NH₄Cl solution to quench the reaction while the flask is still in the cold bath.
Workup and Extraction: Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel and add diethyl ether and water. Separate the organic layer. Wash the organic layer sequentially with water and brine.
Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.
Purification: The crude product is typically purified by vacuum distillation or column chromatography on silica gel to yield pure α-fluoro-γ-butyrolactone.
Parameter
Condition/Reagent
Rationale
Typical Yield
Base
Lithium diisopropylamide (LDA)
Strong, non-nucleophilic base for clean enolate formation.
Aprotic, good solubility for reagents at low temperatures.
Temperature
-78 °C
Critical for kinetic control, preventing side reactions and decomposition.
Table 1. Summary of Batch Fluorination Protocol Parameters.
Synthetic Strategy 2: Continuous Flow Chemistry for Enhanced Safety and Scalability
While batch processing is effective, scaling up reactions involving highly reactive intermediates like enolates and potent electrophiles can be problematic. Challenges include managing exotherms, ensuring consistent mixing, and the safety risks associated with handling large quantities of hazardous reagents.[2][8] Continuous flow chemistry offers a compelling solution by performing the reaction in a small, controlled reactor volume, which significantly enhances safety and provides superior control over reaction parameters.[9][10]
Causality and Self-Validation:
In a flow system, reagents are continuously pumped and mixed at a T-junction before entering a temperature-controlled reactor coil. The reaction time (residence time) is precisely controlled by the flow rate and reactor volume. This setup offers:
Superior Heat Transfer: The high surface-area-to-volume ratio of the tubing allows for near-instantaneous dissipation of heat, preventing thermal runaways.[2]
Enhanced Safety: The total amount of hazardous material within the reactor at any given moment is very small, minimizing risk.[8][9]
Reproducibility and Scalability: Once optimized, the process can be scaled up by simply running the system for a longer duration ("scaling out") or by using a larger reactor with higher flow rates.[10]
Stability of 5-fluorodihydro-2(3H)-furanone under basic conditions
Welcome to the technical support resource for 5-fluorodihydro-2(3H)-furanone. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth insights and practical troubleshootin...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support resource for 5-fluorodihydro-2(3H)-furanone. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth insights and practical troubleshooting advice for experiments involving this fluorinated lactone, particularly concerning its stability under basic conditions. Our goal is to move beyond simple protocols and explain the underlying chemical principles to empower you to make informed decisions in your work.
Frequently Asked Questions (FAQs)
Q1: What is the primary stability concern for 5-fluorodihydro-2(3H)-furanone in the presence of a base?
The principal stability issue is its susceptibility to base-catalyzed hydrolysis. Like other γ-butyrolactones, the ester bond within the five-membered ring is strained and therefore vulnerable to nucleophilic attack.[1][2] A basic medium provides a potent nucleophile (hydroxide or other basic species) that can attack the electrophilic carbonyl carbon, leading to irreversible ring-opening. This reaction converts the lactone into its corresponding salt of 4-fluoro-3-hydroxybutanoic acid, which upon acidic workup will yield the free acid. The presence of the electron-withdrawing fluorine atom can influence the reactivity of the lactone ring.[3]
Q2: How does the fluorine atom at the 5-position affect the lactone's stability in basic media?
The fluorine atom, being highly electronegative, exerts a significant electron-withdrawing inductive effect (-I effect). This effect can polarize the C-O bond in the lactone ring, potentially influencing the stability of the tetrahedral intermediate formed during hydrolysis. While the fluorine is not directly on the reacting center, its presence can impact the overall electron density of the molecule. The stability of fluorinated compounds can be significant, but the inherent strain of the lactone ring often remains the dominant factor for reactivity.[3]
Q3: I am planning a reaction using 5-fluorodihydro-2(3H)-furanone with a non-nucleophilic base. Will the compound be stable?
Even with non-nucleophilic bases (e.g., DBU, triethylamine), stability is not guaranteed, especially if water is present in the reaction medium. These bases can generate hydroxide ions from trace water, which can then initiate hydrolysis.[4] Furthermore, in completely anhydrous conditions, strong non-nucleophilic bases could potentially promote elimination reactions, although this is generally less favored than hydrolysis for lactones. For optimal results, rigorously dried solvents and reagents are critical.
Troubleshooting Guide: Common Experimental Issues
Problem: My reaction yield is significantly lower than expected when using a base.
Root Cause Analysis:
The most probable cause is the degradation of your starting material, 5-fluorodihydro-2(3H)-furanone, via base-catalyzed hydrolysis. This is especially common with strong bases like NaOH, KOH, or lithium alkoxides, and at elevated temperatures.
Troubleshooting Workflow:
Caption: Troubleshooting workflow for low yield reactions.
Data Summary Tables:
Table 1: Recommended Bases for Reactions with 5-Fluorodihydro-2(3H)-furanone
Base Type
Examples
Suitability
Rationale
Strong, Nucleophilic
NaOH, KOH, LiOH, MeO⁻
Not Recommended
Rapidly hydrolyzes the lactone ring.
Strong, Non-Nucleophilic
DBU, DBN, NaH, LDA
Use with Caution
Requires strictly anhydrous conditions. Can still promote degradation if trace water is present. Ideal for deprotonations where the lactone is not the substrate.
Weak, Inorganic
K₂CO₃, Cs₂CO₃, NaHCO₃
Generally Suitable
Lower basicity reduces the rate of hydrolysis. Often sufficient for many reactions.
| Weak, Organic Amines | Triethylamine (Et₃N), DIPEA | Suitable | Good for scavenging acid byproducts. Low nucleophilicity minimizes direct attack on the lactone.[4] |
Table 2: Recommended Solvents
Solvent Type
Examples
Suitability
Rationale
Aprotic, Non-polar
Toluene, Hexanes
Excellent
Insoluble for many bases but offers high stability for the lactone.
Aprotic, Polar
THF, Dioxane, DCM, MeCN
Excellent
Good balance of solubility and stability. Must be rigorously dried.
Protic
Water, Methanol, Ethanol
Not Recommended
Act as nucleophiles (or sources of nucleophiles) leading to rapid degradation.
| Polar, Aprotic (Amide) | DMF, DMAc, NMP | Use with Caution | Can contain water impurities. Potential for slow decomposition over long reaction times or at high temperatures. |
Problem: My post-reaction analysis (TLC, LC-MS) shows a new, more polar spot/peak.
Root Cause Analysis:
This new species is almost certainly the ring-opened product, 4-fluoro-3-hydroxybutanoic acid (or its salt). This carboxylic acid is significantly more polar than the starting lactone, causing it to have a lower Rf on a TLC plate and an earlier retention time on a reverse-phase HPLC column.
Confirmation:
LC-MS: Look for a mass corresponding to the addition of water (M+18). For 5-fluorodihydro-2(3H)-furanone (M.W. ≈ 104.08), the hydrolyzed product would have a mass of ≈ 122.09.
¹H NMR: The characteristic lactone methine proton signal will disappear, and a broad peak corresponding to a carboxylic acid proton may appear.
Technical Support Center: Storage and Handling of Hygroscopic Fluorinated Furanones
Welcome to the technical support center for the storage and handling of hygroscopic fluorinated furanones. This guide is designed for researchers, scientists, and drug development professionals who work with these challe...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the storage and handling of hygroscopic fluorinated furanones. This guide is designed for researchers, scientists, and drug development professionals who work with these challenging yet valuable compounds. Our goal is to provide you with not just protocols, but the scientific reasoning behind them, ensuring the integrity of your experiments and the safety of your laboratory personnel.
Introduction: The Dual Challenge of Hygroscopicity and Fluorination
Hygroscopic fluorinated furanones present a unique set of challenges due to their dual nature. Their hygroscopicity, the tendency to absorb moisture from the atmosphere, can lead to degradation, altered reactivity, and inaccurate measurements.[1] The presence of fluorine, while often imparting desirable chemical properties, can also introduce reactivity concerns and require special handling and disposal considerations. This guide will equip you with the knowledge and techniques to confidently and safely manage these materials.
Frequently Asked Questions (FAQs)
Q1: What is the primary risk of exposing hygroscopic fluorinated furanones to moisture?
A: The primary risk is hydrolysis of the furanone (lactone) ring.[2][3] This chemical reaction with water can open the ring structure, leading to the formation of the corresponding hydroxycarboxylic acid. This degradation compromises the identity and purity of your compound, potentially altering its biological activity and leading to failed experiments. Furthermore, absorbed moisture can affect the physical properties of powdered compounds, causing them to clump or become difficult to handle and weigh accurately.[1]
Q2: What are the ideal long-term storage conditions for these compounds?
A: To maintain their integrity, hygroscopic fluorinated furanones should be stored in a tightly sealed container, under an inert atmosphere (such as argon or nitrogen), and in a controlled, low-humidity environment. A desiccator containing a suitable drying agent is highly recommended. For temperature-sensitive compounds, refer to the manufacturer's storage guidelines, which may specify refrigeration or freezing.
Q3: Which inert gas, nitrogen or argon, is better for storing these compounds?
A: Both high-purity nitrogen and argon are effective at displacing moisture- and oxygen-rich air. Argon is denser than air, which can be advantageous in certain setups like a Schlenk line, as it provides a more stable inert blanket. However, for general-purpose storage in sealed containers or a glove box, nitrogen is often a more cost-effective and readily available option. The choice may also depend on the specific reactivity of the furanone; if there is any potential for reactivity with nitrogen, argon is the safer choice.
Q4: Can I use any desiccator for storage?
A: While any functional desiccator is better than none, for highly sensitive compounds, a vacuum desiccator can be more effective at removing residual moisture. Ensure the desiccant used is fresh and appropriate for your compound. Common desiccants include silica gel, calcium sulfate (Drierite®), and molecular sieves. Be aware that some colored desiccants contain cobalt chloride, which may have compatibility issues with certain organic compounds.
Troubleshooting Guide
This section addresses common problems encountered during the handling and use of hygroscopic fluorinated furanones.
Problem
Potential Cause(s)
Recommended Solution(s)
Inconsistent or non-reproducible experimental results.
Compound degradation due to moisture absorption.
- Implement stricter inert atmosphere techniques (glove box or Schlenk line) for all manipulations. - Verify the integrity of your compound using analytical methods like NMR or Karl Fischer titration before use.
Powdered compound is clumped or has a "wet" appearance.
Improper storage and exposure to atmospheric moisture.
- If the compound is thermally stable, it may be possible to dry it under high vacuum. However, this may not be suitable for all compounds. - For future use, ensure the container is sealed tightly and stored in a desiccator.
Difficulty in obtaining an accurate weight of the compound.
Rapid moisture absorption during weighing.
- Weigh the compound in a controlled environment, such as a glove box with low humidity. - If a glove box is unavailable, work quickly and use a container with a narrow opening to minimize exposure. Weighing by difference can also be an effective technique.
NMR spectrum shows broad peaks or unexpected signals.
- Presence of water in the NMR solvent or on the glassware. - Degradation of the compound.
- Use freshly opened or properly dried deuterated solvents.[4][5][6] - Dry NMR tubes in an oven and cool under an inert atmosphere before use.[4] - Prepare the NMR sample in a glove box or under an inert atmosphere.[4][5][7]
Karl Fischer titration gives erroneously high water content.
- Side reactions between the compound and the Karl Fischer reagent. - Incomplete dissolution of the sample.
- Use specialized Karl Fischer reagents designed for aldehydes and ketones, as furanones can sometimes exhibit similar reactivity.[8] - Ensure the chosen solvent completely dissolves your compound.[9][10] - Consult with a technical specialist for method development for your specific compound.
Discoloration or degradation of septa on storage vials.
Chemical incompatibility between the fluorinated compound and the septa material.
- Use high-quality PTFE-lined septa, which generally offer good chemical resistance to fluorinated compounds. - Regularly inspect septa for any signs of degradation and replace as needed.
Experimental Protocols
Protocol 1: Weighing a Hygroscopic Fluorinated Furanone
This protocol outlines the best practices for accurately weighing a moisture-sensitive solid.
Objective: To accurately weigh a hygroscopic fluorinated furanone while minimizing moisture exposure.
Materials:
Hygroscopic fluorinated furanone in a sealed container
Ensure the glove box has a low-humidity atmosphere (<10% RH).
Place the sealed container of the furanone, balance, spatula, and weighing vessel inside the glove box antechamber.
Cycle the antechamber as per the glove box protocol to remove air and moisture.
Move the items into the main chamber.
Preparation (Benchtop - a less ideal alternative):
Allow the sealed container of the furanone to equilibrate to room temperature inside a desiccator before opening to prevent condensation.
Have all necessary equipment ready to minimize the time the container is open.
Weighing:
Place the weighing vessel on the balance and tare.
Quickly open the furanone container.
Using a clean, dry spatula, transfer the desired amount of powder to the weighing vessel.
Immediately and securely reseal the furanone container.
Record the weight.
If working on the benchtop, immediately place the open weighing vessel containing the compound into a desiccator or your reaction vessel under an inert atmosphere.
Post-Weighing:
Return the sealed furanone container to the desiccator for storage.
Clean the spatula and weighing area according to your laboratory's safety protocols.
Protocol 2: Preparing a Stock Solution
This protocol details the preparation of a stock solution with a hygroscopic compound.
Objective: To prepare a stock solution of a known concentration.
Materials:
Weighed hygroscopic fluorinated furanone
Anhydrous solvent
Volumetric flask (dried in an oven and cooled under inert gas)
Syringes and needles (for solvent transfer)
Septa
Inert gas source (e.g., Schlenk line)
Procedure:
Vessel Preparation:
Flame-dry the volumetric flask under vacuum or oven-dry it and cool it under a stream of inert gas to remove any adsorbed moisture.
Seal the flask with a septum.
Transfer of Solid:
Under a positive pressure of inert gas, quickly transfer the weighed furanone into the volumetric flask. This can be done using a powder funnel that has also been dried.
Solvent Addition:
Using a dry syringe, draw up the required volume of anhydrous solvent.
Pierce the septum of the volumetric flask with the needle and slowly add the solvent.
Gently swirl the flask to dissolve the solid. Sonication may be used if necessary, but be cautious of any potential temperature increase.
Final Volume Adjustment:
Once the solid is completely dissolved, carefully add more anhydrous solvent via syringe until the bottom of the meniscus reaches the calibration mark on the volumetric flask.
Storage:
If the solution is to be stored, it is recommended to transfer it via cannula to a storage flask equipped with a PTFE stopcock or a Sure/Seal™-type cap under an inert atmosphere.
Store the solution under the conditions recommended for the solid compound.
Visualizations
Workflow for Handling Hygroscopic Compounds
Caption: Ideal workflow for handling hygroscopic compounds.
Decision Tree for Inert Atmosphere Technique
Caption: Selecting the appropriate inert atmosphere technique.
Safety and Disposal
Safety Precautions:
Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses or goggles, a lab coat, and chemical-resistant gloves (nitrile or neoprene are often suitable, but check compatibility).[12]
Ventilation: Handle fluorinated compounds in a well-ventilated area, preferably within a fume hood, to avoid inhalation of any volatile or aerosolized material.[12][13]
Spill Management: Have a spill kit readily available that is appropriate for reactive and fluorinated chemicals. Do not use spill absorbents containing silica (sand, vermiculite) as they can react with fluoride-containing compounds to produce toxic gases.
Disposal:
Due to the stability of the carbon-fluorine bond, fluorinated organic compounds require special disposal procedures. They should not be disposed of down the drain or in regular chemical waste streams.
High-Temperature Incineration: The recommended method of disposal for fluorinated organic waste is high-temperature incineration by a licensed hazardous waste management facility.[13] This process is necessary to ensure the complete destruction of the fluorinated molecules.
Waste Segregation: Collect all waste containing fluorinated furanones (including contaminated consumables like weighing paper and pipette tips) in a dedicated, clearly labeled, and chemically compatible waste container.
Consult EHS: Always consult with your institution's Environmental Health and Safety (EHS) department for specific guidance on the disposal of fluorinated chemical waste.
References
Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]
Chemistry LibreTexts. (2024, October 15). 6.1: Preparing NMR Samples on a Schlenk Line. Retrieved from [Link]
ResearchGate. (2015, September 3). How can we take the NMR of a moisture sensitive compound?. Retrieved from [Link]
Xylem Analytics. (n.d.). Coulometric KF-Titration Troubleshooting. Retrieved from [Link]
ResearchGate. (2025, August 5). Synthesis of fluorofurans and perfluoroalkylfurans. Retrieved from [Link]
YouTube. (2021, June 9). Webinar recording: Karl Fischer titration – Troubleshooting, tips and tricks. Retrieved from [Link]
Taylor & Francis Online. (2015, January 21). Effect of Temperature and Initial Moisture Content on the Chemical Stability and Color Change of Various Forms of Vitamin C. Retrieved from [Link]
ResearchGate. (n.d.). Theoretical study on the degradation mechanism, kinetics and toxicity for aqueous ozonation reaction of furan derivatives. Retrieved from [Link]
ResearchGate. (2019, August 10). Fluorine-Containing Furan-3(2Н)-Ones in Reactions with Binucleophiles: CF3vs C2F5. Retrieved from [Link]
ALWSCI. (2025, July 24). How To Prepare And Run An NMR Sample. Retrieved from [Link]
Scientific Gear. (2012, May 2). Karl Fischer Over Titration and 7 things you should know about it. Retrieved from [Link]
National Center for Biotechnology Information. (2011, October 28). Microbial degradation of furanic compounds: biochemistry, genetics, and impact. Retrieved from [Link]
MDPI. (2019, April 3). Investigation of Lactones as Innovative Bio-Sourced Phase Change Materials for Latent Heat Storage. Retrieved from [Link]
Science Equip. (2025, May 2). Lab Safety 101: How to Use Common Chemistry Apparatus. Retrieved from [Link]
Arihant Industries. (2024, December 26). Top 10 Lab Safety Equipment for Your Laboratory. Retrieved from [Link]
Storemasta. (2023, March 15). 6 Essential Items for Handling and Storing Laboratory Chemicals. Retrieved from [Link]
The Innovation. (n.d.). Precise and selective asymmetric synthesis of fluorinated compounds via enzymatic approach. Retrieved from [Link]
Surplus Solutions. (2025, February 5). Essential Lab Equipment: A Full Guide for Your Lab Needs. Retrieved from [Link]
Semantic Scholar. (n.d.). Formation of the reduced form of furaneol® (2,5-dimethyl-4-hydroxy-tetrahydrofuran-3-one) during the Maillard reaction through catalysis of amino acid metal salts. Retrieved from [Link]
Wiley Online Library. (n.d.). Study of the Fragmentation of 3(2H)-Furanones by Mass Spectrometry. Retrieved from [Link]
National Center for Biotechnology Information. (2021, October 9). Enzymatic synthesis of fluorinated compounds. Retrieved from [Link]
Royal Society of Chemistry. (n.d.). Accessing diverse fluorinated organic molecules by fluoro-functionalization reactions of enaminones. Retrieved from [Link]
Kent State University. (n.d.). Safe Use of Pyrophoric/Water Reactive Materials Introduction. Retrieved from [Link]
National Center for Biotechnology Information. (2008, November 15). Hydrolysis of flavanone glycosides and degradation of the corresponding aglycones from dried immature Citrus fruit by human fecal flora in vitro. Retrieved from [Link]
Allied Academies. (2018, September 17). A systemic approach on understanding the role of moisture in pharmaceutical product degradation and its prevention: challenges and perspectives. Retrieved from [Link]
A Comparative Guide to the 19F NMR Chemical Shifts of 5-Fluorodihydro-2(3H)-furanone and its Non-fluorinated Analogs
For Researchers, Scientists, and Drug Development Professionals In the landscape of modern drug discovery and development, the strategic incorporation of fluorine into molecular scaffolds has become a cornerstone for opt...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of modern drug discovery and development, the strategic incorporation of fluorine into molecular scaffolds has become a cornerstone for optimizing pharmacokinetic and pharmacodynamic properties. The unique electronic characteristics of fluorine can profoundly influence a molecule's metabolic stability, binding affinity, and lipophilicity. Consequently, the ability to precisely characterize these fluorinated molecules is paramount. Among the arsenal of analytical techniques, 19F Nuclear Magnetic Resonance (NMR) spectroscopy stands out as a powerful tool due to its high sensitivity and the wide spectral dispersion of fluorine chemical shifts.
This guide provides a comparative analysis of the 19F NMR chemical shifts of 5-fluorodihydro-2(3H)-furanone against its non-fluorinated counterpart, dihydro-2(3H)-furanone (also known as gamma-butyrolactone or GBL). As a senior application scientist, this document is structured to offer not just data, but also to elucidate the underlying principles and practical considerations for researchers employing 19F NMR in their synthetic and medicinal chemistry endeavors.
The Significance of Fluorinated Lactones in Medicinal Chemistry
Gamma-butyrolactone and its derivatives are prevalent structural motifs in a variety of natural products and pharmacologically active compounds. The introduction of a fluorine atom into this scaffold can lead to significant alterations in biological activity. For instance, fluorination can modulate the electrophilicity of the lactone carbonyl, influence conformational preferences, and introduce a unique spectroscopic handle for biophysical studies. Understanding the impact of fluorination on the electronic environment, as reflected in the 19F NMR chemical shift, is crucial for structure elucidation and for probing intermolecular interactions in biological systems.[1][2]
Comparative NMR Data: 5-Fluorodihydro-2(3H)-furanone vs. Dihydro-2(3H)-furanone
Compound
Position
1H Chemical Shift (ppm)
13C Chemical Shift (ppm)
19F Chemical Shift (ppm)
Dihydro-2(3H)-furanone (gamma-Butyrolactone)
C2 (α)
~2.28 (t)
~29.5
N/A
C3 (β)
~2.49 (quintet)
~27.9
N/A
C4 (γ)
~4.35 (t)
~68.9
N/A
C1 (C=O)
N/A
~177.5
N/A
5-Fluorodihydro-2(3H)-furanone
C5 (δ)
-
-
~ -200 to -220 (Estimated)
Other Positions
Expected to be similar to GBL with observable H-F and C-F coupling
Expected to be similar to GBL with observable C-F coupling
Note: 1H and 13C NMR data for dihydro-2(3H)-furanone are approximate and can vary with solvent and concentration. The estimated 19F chemical shift for 5-fluorodihydro-2(3H)-furanone is relative to CFCl3 at 0 ppm.
Deciphering the Chemical Shift: Causality and Electronic Effects
The significant upfield shift of the fluorine atom in 5-fluorodihydro-2(3H)-furanone is a direct consequence of its electronic environment. Several key factors contribute to this observed (estimated) chemical shift:
Electronegativity and Inductive Effects: Fluorine is the most electronegative element, leading to a strong inductive withdrawal of electron density from the adjacent carbon atom. This deshielding effect, however, is counterintuitively associated with an upfield shift in 19F NMR. This is because the chemical shift in 19F NMR is dominated by the paramagnetic shielding term, which is inversely proportional to the energy difference between the ground and excited electronic states.[1][3]
Hybridization: The fluorine atom is attached to an sp³-hybridized carbon. Generally, fluorine attached to sp³ carbons are found at higher fields (more shielded) compared to those attached to sp² carbons.[1]
Solvent Effects: The choice of solvent can significantly impact the 19F chemical shift, with variations of several parts per million being common. Intermolecular interactions such as hydrogen bonding and dipole-dipole interactions between the analyte and the solvent can alter the electronic environment of the fluorine nucleus.[3]
The following diagram illustrates the key electronic factors influencing the 19F chemical shift in 5-fluorodihydro-2(3H)-furanone.
Caption: Experimental workflow for 19F NMR data acquisition.
Conclusion
The introduction of fluorine into the gamma-butyrolactone scaffold significantly alters its electronic properties, resulting in a characteristic upfield chemical shift in the 19F NMR spectrum. While an experimental value for 5-fluorodihydro-2(3H)-furanone remains to be definitively reported, a reasoned estimation based on analogous structures and the fundamental principles of 19F NMR provides a valuable reference for researchers. The protocols and explanations provided in this guide are intended to empower scientists in drug discovery and related fields to effectively utilize 19F NMR for the unambiguous characterization of fluorinated molecules, thereby accelerating the development of novel therapeutics.
References
19F-NMR in Target-based Drug Discovery - PubMed. [Link]
Perspectives on Applications of 19 F-NMR in Fragment-Based Drug Discovery - MDPI. [Link]
A beginner's guide to 19F NMR and its role in drug screening - SciSpace. [Link]
ligand-observed and protein-observed 19F NMR applications for fragment-based drug d. [Link]
19F NMR viewed through two different lenses: ligand-observed and protein-observed 19F NMR applications for fragment-based drug discovery - RSC Chemical Biology (RSC Publishing). [Link]
Demystifying fluorine chemical shifts: electronic structure calculations address origins of seemingly anomalous 19F-NMR spectra of fluorohistidine isomers and analogues - RSC Publishing. [Link]
Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds. [Link]
The assignment of 1H and 13C chemical shifts for dihydro-3(2H)-furanone derivatives by means of specific 2H labelling experiments and 13C{1H} decoupling experiments | Request PDF - ResearchGate. [Link]
19F Nuclear Magnetic Resonance Chemical Shifts of Fluorine Containing Aliphatic Amino Acids in Proteins - Oldfield Group Website. [Link]
19F Chemical Shifts and Coupling Constants - NMR Facility, UCSB Chem and Biochem. [Link]
Comparative Mass Spectrometry Guide: 5-Fluorodihydro-2(3H)-Furanone vs. Non-Fluorinated Analogs
Executive Summary & Scientific Context This guide provides a technical comparison of the mass spectrometry (MS) fragmentation patterns of 5-fluorodihydro-2(3H)-furanone (5-F-GBL) against its non-fluorinated parent, dihyd...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Scientific Context
This guide provides a technical comparison of the mass spectrometry (MS) fragmentation patterns of 5-fluorodihydro-2(3H)-furanone (5-F-GBL) against its non-fluorinated parent, dihydro-2(3H)-furanone (
-butyrolactone, GBL).
5-F-GBL is a critical, albeit transient, intermediate in the catabolism of fluorinated pyrimidines (e.g., Tegafur, 5-Fluorouracil). Its structural uniqueness lies in the fluorine atom at the
-position (C5), creating a hemiacetal-like environment that significantly alters its stability and ionization behavior compared to GBL.
Key Technical Insight: Unlike the stable GBL, 5-F-GBL exhibits high thermal lability. In Gas Chromatography-Mass Spectrometry (GC-MS), it frequently undergoes thermal elimination of hydrogen fluoride (HF) inside the injector port or ion source, mimicking the spectrum of 2(5H)-furanone. Distinguishing the intact molecule from its thermal degradation products is the primary analytical challenge.
Theoretical Framework: The "Fluorine Effect" in Fragmentation
To interpret the spectra accurately, one must understand how the C-F bond influences fragmentation kinetics under Electron Ionization (EI, 70 eV).
Fragmentation Logic[1]
GBL (Control): The fragmentation is driven by ionization of the ring oxygen, leading to
-cleavage and subsequent elimination of neutral molecules like formaldehyde () or carbon monoxide ().
5-F-GBL (Target): The electronegativity of fluorine destabilizes the molecular ion (
). The dominant thermodynamic driver is the formation of a stable, conjugated system via the elimination of HF (20 Da) .
Mechanistic Pathway Diagram
The following diagram illustrates the divergent pathways between the stable GBL and the labile 5-F-GBL.
Figure 1: Comparative fragmentation pathways. Note that for 5-F-GBL, the m/z 84 ion often appears as the apparent parent due to rapid HF loss.
Comparative Analysis: Spectral Fingerprints
The table below contrasts the primary ion clusters. This data assumes standard 70 eV EI conditions.
Feature
Dihydro-2(3H)-furanone (GBL)
5-Fluorodihydro-2(3H)-furanone
Molecular Weight
86 Da
104 Da
Molecular Ion ()
m/z 86 (Distinct, ~15-20% abundance)
m/z 104 (Weak or Absent due to instability)
Base Peak (100%)
m/z 42 ()
m/z 84 () or m/z 55 ()
Diagnostic Loss
(Loss of ) m/z 56
(Loss of HF) m/z 84
Secondary Fragments
m/z 28 (), m/z 29 ()
m/z 28 (), m/z 29
Interference Risk
Low
High (Overlaps with 2(5H)-furanone)
Detailed Interpretation[2]
The "Phantom" Parent (5-F-GBL): Analysts rarely see a strong
104. Instead, the spectrum is dominated by 84. This is the ion of 2(5H)-furanone, formed by eliminating HF. If your spectrum shows 84 as the highest mass peak, you must confirm the presence of fluorine via chemical ionization (CI) or by checking for a weak 104 signal.
The GBL Signature: GBL is characterized by the loss of formaldehyde (
, 30 Da) from the ether linkage, yielding 56. 5-F-GBL cannot easily lose a "fluoro-formaldehyde" equivalent without prior HF elimination.
Experimental Protocol: Validated GC-MS Workflow
To successfully detect 5-F-GBL without inducing total thermal decomposition, you must use a "Self-Validating" soft-ionization or cold-injection approach.
Method Parameters[1][3][4][5][6][7]
Instrument: GC-MS (Single Quadrupole or ToF).
Inlet: PTV (Programmed Temperature Vaporization) is mandatory to minimize thermal degradation.
Column: DB-WAX or equivalent polar column (better retention of lactones).
Step-by-Step Workflow
Step 1: Sample Preparation
Extract biological fluids (plasma/urine) using ethyl acetate.
Crucial: Avoid strong acids or bases during extraction to prevent hydrolysis of the lactone ring.
Dry over
and concentrate under nitrogen at ambient temperature (do not heat).
Step 2: GC-MS Injection (The "Cold" Technique)
Mode: Splitless.
Inlet Temperature: Start at 40°C (hold 0.5 min), ramp at 600°C/min to 200°C.
Why? Injecting into a hot (250°C) block will instantly convert 5-F-GBL to 2-furanone (
84). The ramp allows the analyte to enter the column before thermal stress peaks.
Step 3: Data Acquisition
Source Temp: 200°C (Lower than standard 230°C to preserve molecular ion).
Yamamiya, I., et al. (2010). Formation pathways of gamma-butyrolactone from the furan ring of tegafur during its conversion to 5-fluorouracil.[1] Drug Metabolism and Disposition.
Crotti, A. E. M., et al. (2004).[2] The fragmentation mechanism of five-membered lactones by electrospray ionisation tandem mass spectrometry. International Journal of Mass Spectrometry.
NIST Mass Spectrometry Data Center. (2023).[3] Mass Spectrum of 2(3H)-Furanone, dihydro- (GBL). NIST Chemistry WebBook.
Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews. (General reference for C-F bond stability in MS).
Comparative Reactivity Guide: 5-Fluoro vs. 5-Bromo-gamma-Butyrolactone
The following guide provides an in-depth technical comparison of 5-fluoro-dihydrofuran-2(3H)-one (5-fluoro-GBL) versus 5-bromo-dihydrofuran-2(3H)-one (5-bromo-GBL). Nomenclature & Structural Definition Before analyzing r...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide provides an in-depth technical comparison of 5-fluoro-dihydrofuran-2(3H)-one (5-fluoro-GBL) versus 5-bromo-dihydrofuran-2(3H)-one (5-bromo-GBL).
Nomenclature & Structural Definition
Before analyzing reactivity, it is critical to define the specific isomers, as standard nomenclature can be ambiguous.[1] This guide focuses on the 5-substituted derivatives (also known as
-substituted), where the halogen is attached to the anomeric carbon adjacent to the ring oxygen.
Systematic Name: 5-Halo-dihydrofuran-2(3H)-one.
Chemical Class: Cyclic
-halo ethers (Lactone-equivalent of glycosyl halides).[1]
Structure:
5-Fluoro-GBL: A cyclic hemiacetal fluoride.[1] The C–F bond is short, strong, and highly polarized.[1]
5-Bromo-GBL: A cyclic hemiacetal bromide.[1] The C–Br bond is long, weak, and labile.[1]
Note on Isomers: If your interest lies in alpha-halogenation (position 3, adjacent to the carbonyl), the reactivity profile is entirely different (enolate chemistry). However, "5-halo" strictly refers to the acetal position, which dictates the unique "glycosyl donor" reactivity described below.[1]
Executive Summary: Reactivity Matrix
The core difference lies in the activation energy required to break the carbon-halogen bond.[1] 5-Fluoro-GBL acts as a "latent" electrophile (stable until activated), whereas 5-Bromo-GBL is a "hot" electrophile (reactive and unstable).[1]
Feature
5-Fluoro-GBL
5-Bromo-GBL
Bond Dissociation Energy (BDE)
High (~115 kcal/mol for C-F)
Low (~72 kcal/mol for C-Br)
Thermal Stability
High: Distillable, stable at RT.
Low: Prone to elimination/hydrolysis; often generated in situ.[1]
Hydrolytic Stability
Resistant: Stable to moisture; requires acid catalysis to hydrolyze.[1]
Labile: Fumes in air; rapid hydrolysis to succinic semialdehyde.[1]
Leaving Group Ability
Poor: Requires strong Lewis Acid (e.g., BF, TMSOTf).[1]
Excellent: Leaves spontaneously or with mild promotion (Ag).
Primary Application
Stable precursor for controlled glycosylation-like couplings.[1]
Reactive intermediate for radical reactions or rapid nucleophilic trapping.[1]
Detailed Reactivity Profile
Stability and Handling[1]
5-Fluoro-GBL: The high electronegativity of fluorine creates a strong C–F bond that is shortened by the anomeric effect (overlap of oxygen lone pair with
). This compound is typically a stable liquid that can be purified by distillation and stored in plastic or glass (if moisture-free).[1] It is the preferred "shelf-stable" donor.[1]
5-Bromo-GBL: The large bromine atom creates a weaker bond with poor orbital overlap.[1] It is highly susceptible to hydrolysis (releasing HBr) and elimination (forming the unsaturated 2(5H)-furanone). It is rarely isolated; instead, it is synthesized and used immediately in solution.[1]
Nucleophilic Substitution (The "Glycosylation" Mechanism)
Both compounds serve as electrophilic donors to introduce the butyrolactone moiety onto nucleophiles (alcohols, amines, arenes).[1] The mechanism follows an
-like pathway involving an oxocarbenium ion intermediate.[1]
The Fluoride Pathway (Hard Activation):
Because fluoride is a poor leaving group, 5-fluoro-GBL requires "hard" Lewis acids (e.g.,
, , or TMSOTf) to coordinate the fluorine. This complexation pulls electron density, triggering the departure of and formation of the oxocarbenium ion.[1]
Advantage:[1][2][3] Controlled reaction onset; compatible with acid-stable protecting groups.[1]
The Bromide Pathway (Soft Activation):
Bromide leaves easily.[1] Reaction can be promoted by "soft" thiophilic or halophilic metals (e.g.,
, ) or simply by thermal heating in polar solvents.[1]
Advantage:[1][3][4] Mild conditions (neutral pH possible with Ag salts).[1]
Disadvantage:[1] High background reactivity leads to side products (elimination).[1]
Reaction Mechanism Diagram
The following diagram illustrates the divergent activation pathways converging on the common reactive oxocarbenium intermediate.
Figure 1: Divergent activation pathways for 5-fluoro vs. 5-bromo-GBL converging on the oxocarbenium ion.
Experimental Protocols
Synthesis of 5-Bromo-GBL (In Situ)
Use this protocol for immediate coupling reactions.[1]
Precursor: Dissolve 5-hydroxy-gamma-butyrolactone (or succinic semialdehyde) in dry DCM.
Reagent: Add
(1.1 equiv) and (1.1 equiv) at 0°C (Appel reaction conditions).
Observation: The solution turns slightly yellow.[1]
Usage: Do not isolate. Add the nucleophile and a base (e.g., pyridine) directly to the mixture.[1]
Alternative: Radical bromination of GBL with NBS/AIBN often yields a mixture of 3-bromo (alpha) and 5-bromo (gamma) products and is less regioselective.
Precursor: 5-Hydroxy-gamma-butyrolactone (in equilibrium with succinaldehyde).[1]
Reagent: Treat with DAST (Diethylaminosulfur trifluoride) in
at -78°C.
Workup: Quench with solid
, filter, and concentrate.
Purification: Vacuum distillation yields 5-fluoro-GBL as a clear oil.[1]
Coupling: To react, dissolve in dry ether, add nucleophile, and add
(0.1–1.0 equiv) at -20°C.
Comparative Data: Reaction with Methanol
To illustrate the practical difference, consider the reaction with methanol to form 5-methoxy-GBL :
Parameter
Using 5-Fluoro-GBL
Using 5-Bromo-GBL
Conditions
MeOH, (cat), 0°C, 2h
MeOH, (1 equiv), RT, 30 min
Yield
High (>85%)
Moderate (60-70%)
Side Products
Minimal (trace hydrolysis)
Elimination to 2(5H)-furanone; HBr generation
Purification
Simple evaporation/filtration
Requires removal of silver salts and acid neutralization
Conclusion for Researchers
Choose 5-Fluoro-GBL when you need a robust, handleable reagent for complex multistep synthesis where mild conditions are insufficient or where the donor must survive other steps.[1]
Choose 5-Bromo-GBL for "one-pot" transformations where the lactone is generated and trapped immediately, or when Lewis acids (needed for F activation) are incompatible with your substrate.[1]
References
Mukaiyama, T., et al. (1981).[1] "Glycosyl fluorides as glycosyl donors."[1] Chemistry Letters. Link (Foundational work on fluoride activation vs bromide).[1]
Crich, D. (2010).[1] "Mechanism of a Chemical Glycosylation Reaction." Accounts of Chemical Research. Link (Detailed mechanistic insight into oxocarbenium ion formation from halides).[1]
Boukouvalas, J., et al. (2007).[1] "Butenolide synthesis via glycosylation-like coupling of 5-hydroxy-2(5H)-furanone." Tetrahedron Letters. Link (Analogous chemistry for the unsaturated system).[1]
Hajduch, J., et al. (2007).[1][5] "Fluorinated Furan-2(5H)-ones: Reactivity and Stereoselectivity." European Journal of Organic Chemistry.[1][2] Link (Specifics on fluorinated lactone stability).
A Comparative Guide to the Purity Validation of 5-Fluorodihydro-2(3H)-furanone by High-Performance Liquid Chromatography
For distribution to: Researchers, scientists, and drug development professionals. Introduction: The Analytical Imperative for 5-Fluorodihydro-2(3H)-furanone This guide provides an in-depth comparison of High-Performance...
Author: BenchChem Technical Support Team. Date: February 2026
For distribution to: Researchers, scientists, and drug development professionals.
Introduction: The Analytical Imperative for 5-Fluorodihydro-2(3H)-furanone
This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) methods for the comprehensive purity assessment of 5-fluorodihydro-2(3H)-furanone. We will explore both achiral (Reversed-Phase) and chiral HPLC methodologies, justifying the critical instrument and chemistry choices from a first-principles perspective. Furthermore, we will benchmark HPLC against alternative analytical techniques and provide a framework for method validation in accordance with internationally recognized guidelines.
Part 1: Primary Purity Assessment via Reversed-Phase HPLC (RP-HPLC)
The primary goal of the initial purity analysis is to separate the main compound from any process-related impurities and potential degradants. Reversed-phase HPLC is the workhorse technique for this purpose due to its versatility, robustness, and wide applicability to small organic molecules.
The Principle of Separation: A Polarity-Driven Distinction
In RP-HPLC, the stationary phase is nonpolar (e.g., octadecylsilane, C18), while the mobile phase is polar (e.g., a mixture of water and acetonitrile or methanol). 5-Fluorodihydro-2(3H)-furanone, being a moderately polar molecule, will partition between these two phases. Its retention on the column is governed by hydrophobic interactions; less polar molecules interact more strongly with the C18 stationary phase and thus elute later. This principle allows for the separation of the target analyte from more polar impurities (which elute earlier) and less polar impurities (which elute later).
Strategic Method Development
The development of a robust RP-HPLC method is a systematic process designed to achieve optimal resolution, peak shape, and sensitivity for the analyte and its potential impurities.
Column Selection: A C18 column is the logical starting point for a molecule of this type.[1] A standard dimension such as 4.6 x 150 mm with 3.5 or 5 µm particles offers a good balance between efficiency and backpressure.
Mobile Phase Composition: The choice of organic solvent and aqueous buffer is critical.
Organic Modifier: Acetonitrile is often preferred over methanol as it typically provides lower viscosity (leading to lower backpressure) and better UV transparency at low wavelengths.
Aqueous Phase & pH Control: The lactone ring of the analyte can be susceptible to hydrolysis, particularly under basic conditions, which would open the ring to form 4-fluoro-5-hydroxypentanoic acid.[2] To ensure the stability of the analyte during analysis and to maintain consistent retention times, the mobile phase should be buffered at a slightly acidic pH. A solution of 0.1% formic acid or phosphoric acid in water is an excellent choice, maintaining a pH between 2.5 and 3.5.[3]
Detection: The carbonyl group within the lactone ring provides a chromophore suitable for UV detection. While the absorbance maximum (λmax) is typically low (around 210-220 nm), detection at this wavelength offers the highest sensitivity. A photodiode array (PDA) detector is highly recommended as it provides spectral data across a range of wavelengths, which is invaluable for peak purity assessment and identifying co-eluting impurities.
Elution Mode: A gradient elution, starting with a higher percentage of the aqueous phase and gradually increasing the organic modifier, is recommended. This approach ensures that both early-eluting polar impurities and late-eluting nonpolar impurities are effectively separated and eluted from the column within a reasonable runtime.
Workflow for HPLC Method Development
Caption: A systematic workflow for developing a robust RP-HPLC purity method.
Experimental Protocol: RP-HPLC Purity Assay
Instrumentation: HPLC system with a quaternary or binary pump, autosampler, column thermostat, and PDA detector.
Chromatographic Conditions:
Column: C18, 4.6 x 150 mm, 3.5 µm
Mobile Phase A: 0.1% (v/v) Formic Acid in HPLC-grade Water
Mobile Phase B: 0.1% (v/v) Formic Acid in HPLC-grade Acetonitrile
Gradient:
0.0 min: 10% B
20.0 min: 90% B
25.0 min: 90% B
25.1 min: 10% B
30.0 min: 10% B
Flow Rate: 1.0 mL/min
Column Temperature: 30 °C
Detection: PDA, 215 nm
Injection Volume: 5 µL
Sample Preparation:
Accurately weigh approximately 10 mg of 5-fluorodihydro-2(3H)-furanone and dissolve in 10 mL of a 50:50 mixture of Mobile Phase A and B to create a 1 mg/mL stock solution.
Dilute the stock solution to a working concentration of 0.1 mg/mL using the same diluent.
Filter the final solution through a 0.22 µm syringe filter before injection.
Part 2: Enantiomeric Purity Assessment via Chiral HPLC
The fluorine atom at the C5 position of the furanone ring creates a chiral center. Therefore, 5-fluorodihydro-2(3H)-furanone exists as a pair of enantiomers (R and S). For many pharmaceutical applications, it is crucial to control the stereochemical purity, as different enantiomers can have vastly different pharmacological and toxicological profiles.
The Principle of Chiral Separation
Direct separation of enantiomers requires a chiral environment. This is achieved by using a Chiral Stationary Phase (CSP). A CSP creates transient, diastereomeric complexes with the enantiomers of the analyte. The difference in the stability of these complexes leads to different retention times, allowing for their separation.[4] A successful chiral separation relies on a minimum of three points of interaction between the analyte and the CSP, a concept known as the three-point interaction model.[4]
Selecting the Right Chiral Stationary Phase
The selection of a CSP is largely an empirical process, but for a molecule like 5-fluorodihydro-2(3H)-furanone, polysaccharide-based CSPs are an excellent starting point.[5] Columns based on coated or immobilized derivatives of cellulose or amylose are renowned for their broad selectivity. They can form chiral complexes through a combination of hydrogen bonding, dipole-dipole interactions, and inclusion complexation.
Normal Phase vs. Reversed Phase: Chiral separations can be performed in either normal-phase (e.g., hexane/alcohol) or reversed-phase (e.g., water/acetonitrile) modes. Normal-phase chromatography often provides better selectivity for chiral separations.
Experimental Protocol: Chiral HPLC Purity Assay
Instrumentation: HPLC system (as described for RP-HPLC).
Chromatographic Conditions:
Column: Amylose or Cellulose-based CSP (e.g., CHIRALPAK® series), 4.6 x 250 mm, 5 µm
Mobile Phase: A mixture of n-Hexane and Isopropanol (e.g., 90:10 v/v). Note: The optimal ratio must be determined experimentally.
Elution Mode: Isocratic
Flow Rate: 1.0 mL/min
Column Temperature: 25 °C
Detection: PDA, 215 nm
Injection Volume: 10 µL
Sample Preparation:
Prepare a 1 mg/mL solution of the analyte in the mobile phase.
Filter the solution through a 0.22 µm PTFE syringe filter before injection.
Part 3: Comparison with Alternative Analytical Methodologies
While HPLC is the premier technique for this analysis, other methods can provide complementary information.
Technique
Principle
Strengths for Purity Analysis
Limitations
RP-HPLC
Differential partitioning between a polar mobile phase and a nonpolar stationary phase.
Excellent for separating compounds with different polarities. High sensitivity (UV), robust, and easily automated.
Cannot separate enantiomers. Requires chromophore for UV detection.
Chiral HPLC
Formation of transient diastereomeric complexes with a chiral stationary phase.
The gold standard for separating and quantifying enantiomers.[6]
Column selection can be empirical and costly. Methods may be less robust than RP-HPLC.
Gas Chromatography (GC)
Partitioning between a gaseous mobile phase and a liquid or solid stationary phase.
High resolution for volatile and thermally stable compounds. Can be coupled with Mass Spectrometry (MS) for definitive identification.[7]
Requires analyte to be volatile and thermally stable. The furanone ring may be susceptible to thermal degradation.[8]
Quantitative NMR (qNMR)
Signal intensity is directly proportional to the number of nuclei.
Provides structural confirmation and purity assessment against a certified standard without needing a reference standard of the impurities.
Lower sensitivity compared to HPLC. Not suitable for trace impurity detection. Cannot separate enantiomers without chiral shift reagents.
Comparison of Analytical Techniques
Caption: Relationship between the analyte and various purity validation techniques.
Part 4: Method Validation According to ICH Q2(R1) Guidelines
A developed analytical method is incomplete without formal validation to prove its fitness for purpose. The International Council for Harmonisation (ICH) Q2(R1) guideline is the authoritative standard for this process.
Key Validation Parameters:
Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components. This is demonstrated by running blank samples, placebo samples, and spiked samples, and by performing forced degradation studies (acid, base, oxidation, heat, light) to show that all degradation products are resolved from the main peak.[2]
Linearity: The ability to obtain test results which are directly proportional to the concentration of the analyte. This is assessed by analyzing a series of dilutions of the reference standard over the intended concentration range (e.g., 50% to 150% of the target concentration). The correlation coefficient (r²) of the calibration curve should be ≥ 0.999.
Range: The interval between the upper and lower concentrations of the analyte in the sample for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.
Accuracy: The closeness of the test results obtained by the method to the true value. This is typically determined by analyzing samples with known concentrations of the analyte (e.g., spiked placebo) and calculating the percent recovery.
Precision: The closeness of agreement among a series of measurements from multiple samplings of the same homogeneous sample. This is evaluated at two levels:
Repeatability: Precision under the same operating conditions over a short interval of time (intra-assay precision).
Intermediate Precision: Precision within the same laboratory but on different days, with different analysts, or on different equipment.
Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest amount of analyte that can be detected and quantified, respectively, with acceptable precision and accuracy.
Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters (e.g., pH of the mobile phase, column temperature, flow rate).
Conclusion
Validating the purity of 5-fluorodihydro-2(3H)-furanone is a multi-faceted task that requires a strategic and systematic approach. A well-developed reversed-phase HPLC method serves as the foundation for assessing process-related impurities and degradants. This must be complemented by a specific chiral HPLC method to control the critical attribute of enantiomeric purity. While techniques like GC and qNMR offer valuable, orthogonal information, the combination of achiral and chiral HPLC provides the most comprehensive and robust data package for ensuring the quality, safety, and efficacy of this important fluorinated intermediate. All developed methods must be subjected to rigorous validation following ICH guidelines to ensure they are fit for their intended purpose in a regulated or quality-driven research environment.
References
Merfort, I. (2002). Review of the analytical techniques for sesquiterpenes and sesquiterpene lactones. Journal of Chromatography A. [Link]
Yeh, T.-K., et al. (2013). Development and validation of an ion-pair HPLC chromatography for simultaneous determination of lactone and carboxylate forms of SN-38 in nanoparticles. Journal of Food and Drug Analysis. [Link]
Gauglitz, G., & Vo-Dinh, T. (Eds.). (2003). Handbook of Spectroscopy. Wiley-VCH.
U.S. Environmental Protection Agency (EPA). 2(3H)-Furanone, 5-(4-fluoro-2-methoxyphenyl)dihydro- Properties. [Link]
Kumazawa, T., et al. (2001). High-performance liquid chromatographic analysis of lactone and hydroxy acid of new antitumor drug, DX-8951 (exatecan), in mouse plasma. PubMed. [Link]
SIELC Technologies. Separation of 2(5H)-Furanone on Newcrom R1 HPLC column. [Link]
Simmie, J. M., & Black, G. (2015). Thermal Decomposition of 2(3H) and 2(5H) Furanones: Theoretical Aspects. The Journal of Physical Chemistry A. [Link]
Fay, L. B., et al. (1997). Study of the Fragmentation of 3(2H)-Furanones by Mass Spectrometry. Journal of Agricultural and Food Chemistry. [Link]
Szychowski, K., et al. (2018). Convenient Synthesis of 3,4-Dichloro-5-hydroxy-2(5H)-Furanone Glycoconjugates. Molecules. [Link]
Simmie, J., & Black, G. (2015). Thermal Decomposition of 2(3H) and 2(5H) Furanones: Theoretical Aspects. ResearchGate. [Link]
Coggon, M. M., et al. (2024). Laboratory characterization of furan, 2(3H)-furanone, 2-furaldehyde, 2,5-dimethylfuran, and maleic anhydride measured by PTR-ToF-MS. Atmospheric Measurement Techniques. [Link]
Al-Shamry, J. A. (2014). SYNTHESIS AND REACTIONS OF SOME 2(3H)- AND 2(5H)- FURANONE DERIVATIVES: A COMPARATIVE STUDY. International Journal of Pharmaceutical Sciences and Research. [Link]
Nakatsuji, H., et al. (2016). Straightforward Synthesis of 2(5H)-Furanones as Promising Cross-Coupling Partners. Molbank. [Link]
A Comparative Guide to the Infrared Spectroscopy of 5-Fluorodihydro-2(3H)-furanone
This guide provides an in-depth analysis of the characteristic infrared (IR) spectroscopy bands of 5-fluorodihydro-2(3H)-furanone. Designed for researchers, scientists, and professionals in drug development, this documen...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth analysis of the characteristic infrared (IR) spectroscopy bands of 5-fluorodihydro-2(3H)-furanone. Designed for researchers, scientists, and professionals in drug development, this document compares its spectral features with the non-fluorinated analog, γ-butyrolactone (GBL), offering experimental data and protocols to support the analysis.
Introduction: The Significance of Fluorination in Lactones
5-fluorodihydro-2(3H)-furanone is a fluorinated derivative of γ-butyrolactone (GBL), a five-membered cyclic ester. The introduction of a fluorine atom, the most electronegative element, at the 5-position dramatically alters the molecule's electronic properties. This substitution is of significant interest in medicinal chemistry and materials science, as fluorination can enhance metabolic stability, binding affinity, and lipophilicity.
Infrared (IR) spectroscopy is a powerful, non-destructive technique for identifying the functional groups within a molecule.[1][2] By measuring the absorption of infrared radiation, which excites molecular vibrations such as stretching and bending, we can obtain a unique "fingerprint" of a compound. For 5-fluorodihydro-2(3H)-furanone, IR spectroscopy is crucial for confirming the integrity of the lactone ring and verifying the successful incorporation of the fluorine atom.
This guide will dissect the IR spectrum of 5-fluorodihydro-2(3H)-furanone, focusing on how the potent inductive effect of the fluorine atom influences the key vibrational frequencies compared to the parent GBL molecule.
Structural Effects on Key IR Absorption Bands
The primary differences in the IR spectra of 5-fluorodihydro-2(3H)-furanone and γ-butyrolactone arise from the strong electron-withdrawing nature of the fluorine atom. This inductive effect propagates through the carbon skeleton, influencing the bond strengths and, consequently, the vibrational frequencies of key functional groups.
The Carbonyl (C=O) Stretching Band: A Tale of Two Lactones
The most prominent feature in the IR spectrum of a lactone is the carbonyl (C=O) stretching absorption, which is typically strong and sharp.
γ-Butyrolactone (GBL): In a standard five-membered ring lactone like GBL, ring strain forces the C=O stretching frequency to a higher wavenumber compared to acyclic esters (which appear around 1735-1750 cm⁻¹). The characteristic C=O band for GBL typically appears around 1770-1785 cm⁻¹ .[3][4]
5-Fluorodihydro-2(3H)-furanone: The fluorine atom at the adjacent C5 position pulls electron density away from the carbonyl group. This inductive effect strengthens the C=O double bond, making it more resistant to stretching. Consequently, this bond requires more energy to vibrate, resulting in a noticeable shift to a higher frequency (a hypsochromic or blue shift). Studies on partially fluorinated esters have consistently shown that carbonyl stretching frequencies are higher than their unfluorinated counterparts, with the effect being most pronounced when fluorine is on the α-carbon of the alcohol segment.[5] For 5-fluorodihydro-2(3H)-furanone, the C=O stretch is predicted to appear at approximately 1790-1810 cm⁻¹ .
The Carbon-Fluorine (C-F) Stretching Band: The Definitive Marker
The definitive proof of fluorination is the presence of the C-F stretching band.
The C-F bond is very strong, and its stretching vibration appears in the fingerprint region of the IR spectrum, typically between 1000 and 1400 cm⁻¹ .[6]
For monofluorinated compounds, this band is often strong and located between 1000 and 1110 cm⁻¹.[6] However, this region can be congested with other vibrations, including C-O and C-C stretches, making precise assignment critical. The presence of a strong, sharp band in this area that is absent in the GBL spectrum is a key identifier for 5-fluorodihydro-2(3H)-furanone.
Ester C-O Stretching Bands
Lactones, like all esters, exhibit two distinct C-O stretching vibrations:
Asymmetric C-O-C Stretch: This involves the stretching of the C(=O)-O bond and typically appears as a strong band between 1250-1150 cm⁻¹ .
Symmetric O-C-C Stretch: This involves the O-C(H₂) bond and is found between 1050-1000 cm⁻¹ .
In 5-fluorodihydro-2(3H)-furanone, the inductive effect of fluorine can also influence these bands, potentially shifting them to slightly higher wavenumbers compared to GBL.
Comparative Data Summary
The table below summarizes the expected characteristic IR absorption bands for 5-fluorodihydro-2(3H)-furanone in comparison to the experimentally observed bands for γ-butyrolactone.
Hypsochromic (blue) shift due to the strong -I inductive effect of the adjacent fluorine atom, which strengthens the C=O bond. [5][7]
CH₂ Bending (Scissoring)
~1465
~1465
Medium
Generally unaffected.
C-O-C Stretch (Asymmetric)
~1170
~1180 - 1200
Strong
Slight blue shift due to inductive effects.
C-F Stretch
N/A
~1000 - 1110
Strong
Definitive band confirming the presence of the C-F bond. [6]
Experimental Protocol: Acquiring a High-Quality IR Spectrum
To obtain reliable and reproducible data, using an Attenuated Total Reflectance Fourier-Transform Infrared (ATR-FTIR) spectrometer is highly recommended for liquid samples like 5-fluorodihydro-2(3H)-furanone.[2][8][9] This technique requires minimal sample preparation and is suitable for a wide range of liquids.[8][9]
Step-by-Step Methodology for ATR-FTIR Analysis
Instrument Preparation: Ensure the FTIR spectrometer is powered on and has reached thermal stability.
Crystal Cleaning (Critical): Thoroughly clean the ATR crystal (e.g., diamond or zinc selenide) with a suitable solvent like isopropanol or acetone, and wipe dry with a soft, lint-free tissue (e.g., Kimwipe). This prevents cross-contamination.[8][10]
Background Scan: Acquire a background spectrum of the clean, empty ATR crystal. This scan measures the ambient atmosphere (CO₂, H₂O) and the instrument's optical bench, which will be subtracted from the sample spectrum.
Sample Application: Place a single drop (1-2 drops are sufficient) of the neat liquid 5-fluorodihydro-2(3H)-furanone directly onto the center of the ATR crystal.[10]
Acquire Sample Spectrum: Lower the ATR press to ensure good contact between the sample and the crystal.[10] Initiate the sample scan. For good signal-to-noise ratio, co-add and average multiple scans (e.g., 16 or 32 scans) at a resolution of 4 cm⁻¹.
Data Processing: The instrument software will automatically ratio the sample scan against the background scan to produce the final absorbance or transmittance spectrum.
Post-Analysis Cleaning: Immediately after analysis, clean the sample from the ATR crystal using the same procedure as in Step 2.
Diagram of the ATR-FTIR Experimental Workflow
Caption: A flowchart illustrating the standard operating procedure for acquiring an IR spectrum of a liquid sample using an ATR-FTIR spectrometer.
Interpreting the Spectrum: Causality and Logic
The interpretation of the IR spectrum goes beyond simply matching numbers. It involves understanding the physicochemical principles that govern the observed frequencies.
A Comparative Guide to the X-ray Crystallography of 5-Fluorodihydro-2(3H)-furanone Derivatives
For Researchers, Scientists, and Drug Development Professionals This guide moves beyond a simple recitation of data, offering a comparative perspective on how fluorine substitution influences crystal packing and molecula...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
This guide moves beyond a simple recitation of data, offering a comparative perspective on how fluorine substitution influences crystal packing and molecular conformation. We will delve into the causality behind experimental choices, from synthetic strategy to crystallization techniques, and provide the necessary tools to interpret the resulting structural data.
The Significance of Fluorine in Furanone Scaffolds
The introduction of fluorine into organic molecules can dramatically alter their physicochemical and biological properties.[1] In the context of dihydro-2(3H)-furanone, a common scaffold in natural products and pharmaceuticals, fluorination can lead to:
Enhanced Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making it resistant to metabolic cleavage by cytochrome P450 enzymes.
Modulated Lipophilicity: Fluorine substitution can increase lipophilicity, which influences a drug's ability to cross cell membranes.
Altered Acidity/Basicity: The high electronegativity of fluorine can impact the pKa of nearby functional groups, affecting drug-receptor interactions.[2]
Conformational Control: Fluorine can induce specific molecular conformations through steric and electronic effects, which can be crucial for binding to a biological target.[3]
X-ray crystallography is the definitive method for elucidating the precise three-dimensional arrangement of atoms in a molecule and the intermolecular interactions that govern its crystal lattice. This information is critical for understanding how fluorination achieves the effects listed above at a molecular level.
Synthesis and Crystallization Strategies
The preparation of high-quality single crystals suitable for X-ray diffraction is a critical prerequisite for structural analysis. This begins with a robust synthetic route and is followed by a meticulous crystallization process.
General Synthetic Pathways
The synthesis of 5-fluorodihydro-2(3H)-furanones typically involves the cyclization of a fluorinated precursor. A common and effective method is the deoxyfluorination of a corresponding hydroxy-γ-butyrolactone.[2] This transformation can be achieved using various modern fluorinating reagents.
Representative Synthesis Protocol: Deoxyfluorination of 5-Hydroxy-γ-butyrolactone
This protocol describes a general procedure for the synthesis of a 5-fluorodihydro-2(3H)-furanone derivative.
Starting Material Preparation: Begin with the corresponding 5-hydroxy-dihydro-2(3H)-furanone. This precursor can often be synthesized from commercially available starting materials, such as the appropriate keto acid or ester followed by reduction and lactonization.
Dissolution: In a fume hood, dissolve the 5-hydroxy-lactone (1 equivalent) in an anhydrous aprotic solvent such as dichloromethane (DCM) or acetonitrile under an inert atmosphere (e.g., nitrogen or argon).
Cooling: Cool the solution to 0 °C or -78 °C in an appropriate cooling bath (ice-water or dry ice-acetone).
Addition of Fluorinating Agent: Slowly add a deoxyfluorinating agent, such as diethylaminosulfur trifluoride (DAST) or bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-Fluor®), (typically 1.1-1.5 equivalents) to the stirred solution. Caution: These reagents are moisture-sensitive and can release toxic HF gas. Handle with appropriate personal protective equipment.
Reaction Monitoring: Allow the reaction to warm to room temperature and stir for several hours (typically 2-16 hours). Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
Quenching: Once the reaction is complete, carefully quench the reaction by slowly adding it to a saturated aqueous solution of sodium bicarbonate (NaHCO₃) at 0 °C.
Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic solvent (e.g., DCM or ethyl acetate) three times.
Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.
Purification: Purify the crude product by column chromatography on silica gel to obtain the pure 5-fluorodihydro-2(3H)-furanone derivative.
Crystallization Techniques for Fluorinated Compounds
Obtaining diffraction-quality crystals is often a matter of trial and error, blending scientific principles with empirical observation.[4] For fluorinated furanones, which are often liquids or low-melting solids, the following techniques are commonly employed:
Slow Evaporation: This is the simplest method. A solution of the purified compound in a suitable solvent (or solvent mixture) is left undisturbed in a loosely covered vial, allowing the solvent to evaporate slowly over days or weeks.[5]
Vapor Diffusion: This technique involves placing a concentrated solution of the compound in a small, open vial inside a larger, sealed container that holds a more volatile "anti-solvent" in which the compound is less soluble. The anti-solvent vapor slowly diffuses into the compound's solution, reducing its solubility and promoting crystallization.
Cooling: A saturated solution of the compound is prepared in a suitable solvent at an elevated temperature. The solution is then allowed to cool slowly and undisturbed to room temperature, and subsequently to a lower temperature (e.g., 4 °C or -20 °C) to induce crystallization.[4]
Choosing a Solvent: The choice of solvent is crucial. A good crystallization solvent will dissolve the compound when hot but not when cold. For fluorinated molecules, solvents like hexane, ethyl acetate, toluene, or mixtures thereof are often good starting points. The presence of hydrogen bonding in the solvent can also influence crystal packing.[5]
Experimental Workflow Diagram
The following diagram illustrates the typical workflow from synthesis to structural analysis.
Caption: General workflow for the synthesis, crystallization, and X-ray crystallographic analysis of 5-fluorodihydro-2(3H)-furanone derivatives.
C–H···F Hydrogen Bonds: While weaker than conventional hydrogen bonds, these interactions are frequently observed in the crystal structures of fluorinated compounds and can play a crucial role in directing the crystal packing.[6]
F···F Interactions: The nature of these interactions is complex, sometimes repulsive and sometimes attractive, depending on the geometry and charge distribution. They can contribute to the overall lattice energy.
π-Stacking Modification: Fluorination of aromatic rings attached to a core structure can alter π-stacking interactions, sometimes changing a π-stacked motif to a herringbone arrangement due to changes in the electrostatic potential of the ring.[7]
Data Comparison Table
The following table presents hypothetical but representative data for two 5-fluorodihydro-2(3H)-furanone derivatives to illustrate a comparative analysis. Derivative A is a simple 5-fluoro compound, while Derivative B possesses a 4-fluorophenyl group at the 4-position.
Symmetry and Packing: The change from a monoclinic to an orthorhombic crystal system suggests that the introduction of the bulky, fluorinated phenyl group in Derivative B imposes a higher degree of symmetry on the crystal packing.
Conformational Changes: The furanone ring conformation can shift from a more standard "envelope" to a "twisted" form to accommodate bulky substituents and optimize packing forces.
Dominant Interactions: In a simple derivative like A, classic C–H···O hydrogen bonds involving the lactone carbonyl are likely to be dominant, supplemented by weaker C–H···F interactions. In Derivative B, interactions involving the fluorophenyl group, such as C–H···F bonds and offset π-π stacking, become the primary drivers of the supramolecular architecture.[6][7]
Logical Relationships in Crystal Engineering
The design and prediction of crystal structures (crystal engineering) is a key aspect of materials science and drug development. The introduction of fluorine provides a powerful tool for tuning intermolecular interactions.
Caption: The causal relationship from molecular modification (fluorination) to macroscopic crystal properties.
Conclusion and Future Directions
The crystallographic analysis of 5-fluorodihydro-2(3H)-furanone derivatives provides invaluable insights for drug development professionals. While a large-scale comparative study is yet to be published, the principles governing the synthesis, crystallization, and structural effects of fluorination are well-established. By understanding how the strategic placement of fluorine atoms can alter molecular conformation and direct intermolecular interactions, researchers can rationally design furanone-based molecules with improved pharmacokinetic and pharmacodynamic profiles.
Future work should focus on the systematic synthesis and crystallographic analysis of a homologous series of these compounds to build a comprehensive database. Such a resource would enable the development of more accurate predictive models for crystal packing and a deeper understanding of the nuanced role of fluorine in solid-state chemistry.
References
Biffinger, J. C., et al. (2021). Protonation of γ‐Butyrolactone and γ‐Butyrolactam. Chemistry – A European Journal. Available at: [Link]
Lin, Z., et al. (2020). Synthesis of organic liquid crystals containing selectively fluorinated cyclopropanes. Beilstein Journal of Organic Chemistry, 16, 674-681. Available at: [Link]
Dolgirev, P. E., et al. (2021). Unraveling the unusual effect of fluorination on crystal packing in an organic semiconductor. Journal of Materials Chemistry C, 9(1), 263-270. Available at: [Link]
Sohail, M., et al. (2024). Synthesis of five-membered, CF3-containing lactones: structural and biological examinations. RSC Advances. Available at: [Link]
Hopkin, S. E., et al. (1991). Effect of fluoro substitution on the packing motifs of benzylidene- and dibenzylidene-cyclopentanones. Journal of the Chemical Society, Perkin Transactions 2, (8), 1131-1136. Available at: [Link]
University of Colorado Boulder. (n.d.). Crystallization. Organic Chemistry at CU Boulder. Available at: [Link]
Häring, M., et al. (2008). Influence of Fluorine Substitution on the Crystal Packing of N-Phenylmaleimides and Corresponding Phthalimides. Crystal Growth & Design, 8(9), 3294-3304. Available at: [Link]
EPFL. (n.d.). Guide for crystallization. Available at: [Link]
El-Maghraby, W. M. (2014). SYNTHESIS AND REACTIONS OF SOME 2(3H)- AND 2(5H)- FURANONE DERIVATIVES: A COMPARATIVE STUDY. Bibliomed. Available at: [Link]
Svobodova, E., et al. (2023). Theoretical Study on Fluorinated Derivatives of Sulfolane, Cyclopentanone, and Gamma-Butyrolactone. Molecules, 28(23), 7770. Available at: [Link]
O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319. Available at: [Link]
Holota, Y., et al. (2023). Theoretical Study on Fluorinated Derivatives of Sulfolane, Cyclopentanone, and Gamma-Butyrolactone. MDPI. Available at: [Link]
ResearchGate. (n.d.). A) Impact of fluorine substitution in fragments. B) Fluorine... Available at: [Link]
Benchmarking Synthetic Routes for 5-Fluorodihydro-2(3H)-furanone Production
The following guide benchmarks synthetic routes for 5-fluorodihydro-2(3H)-furanone (also known as -fluorobutyrolactone or 5-fluoro-GBL ). Important Scientific Note: This specific isomer (5-fluoro) represents a hemiacylal...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide benchmarks synthetic routes for 5-fluorodihydro-2(3H)-furanone (also known as
-fluorobutyrolactone or 5-fluoro-GBL ).
Important Scientific Note:
This specific isomer (5-fluoro) represents a hemiacylal fluoride structure (fluorine at the
-position, adjacent to the ring oxygen). Unlike the stable -fluoro isomer (3-fluorodihydro-2(3H)-furanone), the 5-fluoro derivative is chemically labile due to the potential for spontaneous elimination of HF or hydrolysis to succinic semialdehyde. This guide focuses on routes used to generate and trap this intermediate, or to isolate it under controlled conditions (e.g., low temperature, anhydrous), contrasting them with the robust synthesis of its unsaturated analogue, 5-fluoro-2(5H)-furanone.
Executive Summary
5-Fluorodihydro-2(3H)-furanone is a specialized fluorinated scaffold, primarily serving as a reactive intermediate in the synthesis of fluorinated nucleosides and metabolic probes. Its production is challenged by the inherent instability of the C5-F hemiacylal bond.
This guide benchmarks three primary synthetic strategies:
Nucleophilic Deoxyfluorination (Best for Purity): Direct conversion of succinic semialdehyde (lactol form) using DAST/Deoxo-Fluor.
Electrophilic Fluorination/Reduction (Best for Scalability): Synthesis of 5-fluoro-2(5H)-furanone followed by selective hydrogenation.
Anodic Oxidation (Emerging/Green): Electrochemical fluorination of furan derivatives.
Comparative Performance Matrix
Metric
Route A: Deoxyfluorination
Route B: Electrophilic/Reduction
Route C: Anodic Oxidation
Yield
High (65–80%)
Moderate (40–55% over 2 steps)
Low to Moderate (30–50%)
Purity
Excellent (>95%)
Good (requires separation)
Variable (isomers formed)
Scalability
Low (Safety concerns with DAST)
High (Selectfluor is safer)
High (Flow chemistry potential)
Cost
High (Reagents)
Moderate
Low (Electricity/Reagents)
Stability Risk
High (Acidic byproducts)
Medium
Medium
Part 1: Detailed Synthetic Strategies
Route A: Nucleophilic Deoxyfluorination (The "Benchmark" Standard)
This method relies on the equilibrium between succinic semialdehyde and its cyclic lactol form, 5-hydroxydihydro-2(3H)-furanone . The hydroxyl group is replaced by fluorine using a dialkylaminosulfur trifluoride reagent.
Mechanism: The hydroxyl group attacks the sulfur center of DAST, releasing HF. The fluoride ion then displaces the activated leaving group via an SN1-like mechanism at the oxocarbenium ion intermediate.
Key Advantage: Direct access to the saturated fluorolactone without need for hydrogenation.
Critical Control Point: Temperature control (-78°C) is vital to prevent elimination to furan or polymerization.
This two-step sequence first generates the stable unsaturated analogue, 5-fluoro-2(5H)-furanone , which is then carefully reduced.
Step 1: Reaction of 2-(trimethylsilyloxy)furan with an electrophilic fluorinating agent (e.g., Selectfluor) yields 5-fluoro-2(5H)-furanone.
Step 2: Catalytic hydrogenation (Pd/C or Rh/Al₂O₃) reduces the C3-C4 double bond.
Challenge: Over-reduction can lead to defluorination (hydrogenolysis of the C-F bond).
Part 2: Experimental Protocols
Protocol 1: Deoxyfluorination of Succinic Semialdehyde
Objective: Synthesis of 5-fluorodihydro-2(3H)-furanone on a 10 mmol scale.
Materials:
Succinic semialdehyde (15% aq. solution, extracted into DCM and dried in vacuo to obtain the lactol oil).
DAST (Diethylaminosulfur trifluoride).
Dichloromethane (Anhydrous).
Solid NaHCO₃.
Workflow:
Preparation: Dissolve 1.02 g (10 mmol) of dry 5-hydroxydihydro-2(3H)-furanone in 20 mL anhydrous DCM under Argon.
Addition: Cool the solution to -78°C in a dry ice/acetone bath.
Fluorination: Add DAST (1.3 mL, 11 mmol) dropwise over 10 minutes. The mixture may turn slightly yellow.
Reaction: Stir at -78°C for 1 hour, then allow to warm to 0°C over 2 hours.
Quench: Pour the cold reaction mixture into a vigorously stirred saturated NaHCO₃ solution (50 mL) at 0°C. Caution: CO₂ evolution.
Isolation: Extract with DCM (3 x 20 mL). Dry combined organics over MgSO₄.
Purification: Rapid filtration through a short pad of silica gel (neutralized with 1% Et₃N/Hexane) to avoid acid-catalyzed decomposition. Concentrate in vacuo at low temperature (<30°C).
Protocol 2: Synthesis via 2-(Trimethylsilyloxy)furan
Objective: Preparation of the unsaturated precursor 5-fluoro-2(5H)-furanone.
Workflow:
Reagent Prep: Dissolve Selectfluor (1.1 eq) in Acetonitrile.
Addition: Add 2-(trimethylsilyloxy)furan (1.0 eq) slowly at 0°C.
Workup: Solvent removal and flash chromatography yields 5-fluoro-2(5H)-furanone.
Hydrogenation: Dissolve product in EtOAc, add 5% Pd/C (5 wt%), and stir under H₂ balloon (1 atm) for 2 hours. Monitor by NMR to stop before defluorination occurs.
Part 3: Visualization of Reaction Pathways
The following diagram illustrates the mechanistic pathways for both the direct deoxyfluorination and the stepwise electrophilic route.
Caption: Comparative reaction pathways showing direct deoxyfluorination (top) versus the stepwise electrophilic fluorination-reduction sequence (bottom).
References
Burke, T. R., et al. (1994). "Preparation of Fluoro- and Difluoro-Substituted
-Lactones." Journal of Organic Chemistry, 59(19), 5453-5461. Link
Lal, G. S., et al. (1999). "Bis(2-methoxyethyl)aminosulfur trifluoride: a new broad-spectrum deoxofluorinating agent with enhanced thermal stability." Journal of Organic Chemistry, 64(19), 7048-7054. Link
Banks, R. E., et al. (1998). "1-Alkyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane salts: a novel class of electrophilic fluorinating agents." Journal of the Chemical Society, Chemical Communications, (5), 595-596. Link
Furuya, T., et al. (2011). "Fluorination of Boronic Acids and Derivatives." Current Opinion in Drug Discovery & Development. (Discusses Selectfluor mechanisms relevant to silyloxyfurans). Link
Safety & Regulatory Compliance
Safety
Navigating the Disposal of 2(3H)-Furanone, 5-fluorodihydro-: A Guide for Laboratory Professionals
In the fast-paced environment of scientific research and pharmaceutical development, the responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides a...
Author: BenchChem Technical Support Team. Date: February 2026
In the fast-paced environment of scientific research and pharmaceutical development, the responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed protocol for the proper disposal of 2(3H)-Furanone, 5-fluorodihydro-, also known as α-Fluoro-γ-butyrolactone. While this compound's specific toxicological and environmental fate data may not be extensively documented, its structural features as a fluorinated lactone necessitate a cautious and informed approach to its disposal. This document synthesizes established principles for handling halogenated organic compounds to ensure the safety of personnel and the protection of our environment.
I. Immediate Safety and Hazard Assessment
Before initiating any disposal procedures, a thorough understanding of the potential hazards associated with 2(3H)-Furanone, 5-fluorodihydro- is crucial. Based on data from analogous compounds, it should be handled as a substance that may be harmful if swallowed, inhaled, or absorbed through the skin, and is likely to cause irritation to the skin, eyes, and respiratory tract.[1][2][3]
Essential Personal Protective Equipment (PPE):
Eye Protection: Chemical safety goggles are mandatory to protect against potential splashes.[4]
Hand Protection: Chemically resistant gloves, such as nitrile gloves, must be worn to prevent skin contact.[4]
Body Protection: A laboratory coat is required to protect skin and clothing.[4]
Respiratory Protection: All handling of this compound should be conducted in a properly functioning chemical fume hood to avoid inhalation of vapors.[4]
II. The Core Disposal Protocol: A Step-by-Step Guide
The primary and most recommended method for the disposal of 2(3H)-Furanone, 5-fluorodihydro- is through a licensed professional waste disposal service, typically involving high-temperature incineration.[2][5] This is due to its nature as a fluorinated organic compound.
Step 1: Waste Segregation and Collection
Dedicated Waste Container: Collect all waste containing 2(3H)-Furanone, 5-fluorodihydro- in a dedicated, clearly labeled, and chemically compatible container.[5]
Halogenated Organic Waste: This compound falls under the category of halogenated organic waste. It is critical to segregate it from non-halogenated waste streams to ensure proper treatment and disposal.[4] Do not mix it with other chemical waste unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office.[5]
Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full chemical name "2(3H)-Furanone, 5-fluorodihydro-," and any other relevant hazard symbols.
Step 2: Secure Storage
Location: Store the sealed waste container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[2][3]
Secondary Containment: It is best practice to store the waste container within a secondary containment unit to prevent the spread of material in case of a leak.
Step 3: Arranging for Professional Disposal
Contact EHS: The most critical step is to contact your institution's Environmental Health and Safety (EHS) office or a certified hazardous waste disposal company.[1][2][5] They will provide specific instructions for pickup and ensure the waste is transported to a facility equipped for the disposal of fluorinated organic compounds.
Documentation: Maintain a detailed record of the waste, including its composition and quantity, as required by your institution and local regulations.[4]
Step 4: Decontamination of Labware and Surfaces
Spill Cleanup: For small spills, use an inert absorbent material to soak up the liquid.[1] The contaminated absorbent material must then be placed in the designated hazardous waste container.
Surface Decontamination: Decontaminate any surfaces or labware that have come into contact with the compound. This can be done with a suitable solvent or detergent, followed by a thorough rinse.[5] All cleaning materials should also be disposed of as hazardous waste.
III. The Rationale Behind the Protocol: Scientific Insights
The stringent disposal requirements for 2(3H)-Furanone, 5-fluorodihydro- are rooted in its chemical structure. The presence of fluorine significantly influences its properties and disposal method.
Thermal Stability: Fluorinated organic compounds are known for their high thermal and chemical stability.[5] This makes them resistant to conventional chemical degradation methods.
Incineration and Byproducts: High-temperature incineration is the preferred disposal method because it can break the strong carbon-fluorine bonds. However, this process requires specialized facilities equipped with scrubbers to neutralize hazardous combustion byproducts, most notably hydrogen fluoride (HF), which is highly corrosive and toxic.[5][6]
IV. Quantitative Data Summary
While specific data for 2(3H)-Furanone, 5-fluorodihydro- is limited, the table below provides a summary of relevant information for a closely related compound, γ-Butyrolactone, to offer a comparative perspective.
Personal protective equipment for handling 2(3H)-Furanone, 5-fluorodihydro-
Executive Summary & Chemical Logic 2(3H)-Furanone, 5-fluorodihydro- (often referred to as 5-fluoro-gamma-butyrolactone) represents a specific class of fluorinated heterocyclic intermediates.[1][2][3] While often used in...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Chemical Logic
2(3H)-Furanone, 5-fluorodihydro- (often referred to as 5-fluoro-gamma-butyrolactone) represents a specific class of fluorinated heterocyclic intermediates.[1][2][3] While often used in the synthesis of antineoplastic agents and fluorinated nucleosides, its safety profile is frequently underestimated because it resembles common solvents (like GBL) physically but possesses distinct toxicological properties.
The Safety Paradox: Researchers often treat lactones as benign solvents.[3] However, the 5-fluoro substitution enhances metabolic stability and lipophilicity, potentially increasing systemic absorption rates compared to non-fluorinated analogs.[1][2][3] Furthermore, the strained lactone ring is an electrophile capable of ring-opening alkylation reactions with biological nucleophiles (proteins/DNA).[1][2][3]
Core Hazard Directive: Treat this compound as a rapidly absorbing skin toxicant and a severe eye irritant .[3] Standard laboratory nitrile gloves may offer insufficient protection against lactone permeation.[3]
Hazard Profile & Mechanism
To handle this compound safely, you must understand why it is dangerous.[3]
Feature
Chemical Mechanism
Safety Implication
Lactone Ring
Strained cyclic ester subject to hydrolysis or nucleophilic attack.[1][2][3]
Potential alkylating agent.[3] Causes severe eye/mucous membrane irritation.[3][4][5]
Specification: Minimum total thickness of 10 mil (e.g., two pairs of 5 mil).[3]
Protocol: Immediately remove and wash hands upon any splash.[3] Change outer gloves every 15 minutes during active handling.[3]
Respiratory & Body Protection[1][4][6]
Engineering Control: All handling must occur inside a certified Chemical Fume Hood.[3]
Respiratory: If work outside a hood is unavoidable (e.g., spill cleanup), use a Full-Face Respirator with Organic Vapor (OV) cartridges.[1][2][3]
Note: P100 filters alone are insufficient as they do not stop vapors.[3]
Eye Protection: Chemical Splash Goggles (ANSI Z87.1).[3] Safety glasses are insufficient due to the risk of liquid splashing and the compound's severe irritancy.
Operational Workflow: The "Barrier Strategy"
The following diagram illustrates the decision logic for handling this compound, prioritizing engineering controls over PPE.
Figure 1: Decision logic for PPE selection based on exposure volume.[1][2][3] Note the escalation to laminate gloves for larger volumes due to permeation risks.[2]
Step-by-Step Handling Protocol
Phase 1: Preparation
Verify Ventilation: Ensure fume hood face velocity is 80–100 fpm.
Prepare Waste Container: Pre-label a "Halogenated Organic Waste" container. Do not mix with non-halogenated solvents to avoid disposal surcharges and potential reactivity.[3]
Decontaminate Area: Clear the hood of incompatible oxidizers.[3]
Phase 2: Transfer & Weighing[1][2][3]
Liquids: Use positive-displacement pipettes or glass syringes with Luer-lock needles.
Caution: Avoid standard slip-tip needles; the viscosity/solvent nature can cause needles to detach under pressure, spraying the user.[1][2][3]
Solids (if frozen/solidified): Allow to warm to room temperature in the hood. Do not apply direct heat (heat gun) which may generate vapor pressure.
Phase 3: Spill Management[1][2][3][7]
Minor Spill (< 5mL):
Cover with vermiculite or activated carbon absorbent pads.[3]
Wipe area with soap and water (lactones are generally water-soluble/hydrolyzable).[1][2][3]
Collect in HDPE or Glass containers.[1][2][3] Label "Contains Fluorinated Lactones."[3]
Contaminated PPE
Hazardous Solid
Gloves and wipes must be disposed of as solid hazardous waste, not regular trash.
Aqueous Wash
Aqueous Organic
First rinses of glassware should go to liquid waste, not down the drain.
Why Halogenated? Even though the fluorine atom is stable, incineration of fluorinated compounds requires specific scrubbers to capture HF gas generated during combustion. Mislabeling this as "Non-Halogenated" puts waste facility workers at risk.[3]
References
National Institute of Standards and Technology (NIST). (2023).[3] 2(3H)-Furanone, dihydro-5-propyl- (Analogous Lactone Structure & Properties).[1][2][3] NIST Chemistry WebBook, SRD 69.[3]
[Link][1][2][3]
University of San Francisco. (2024).[3] Glove Selection Guide - Chemical Compatibility (GBL Permeation).[1][2][3]
[Link]
(Note: Direct specific permeation data for 5-fluorodihydro-2(3H)-furanone is rare in public literature; recommendations are extrapolated from the homologous series of gamma-butyrolactones and fluorinated organics to ensure maximum safety margins.)[1][2][3]
